5-OctylL-Glutamate

Core Science & Biosynthesis

An In-Depth Technical Guide: The Role of 5-Octyl L-Glutamate in Metabolic Reprogramming Studies

Executive Summary

Metabolic reprogramming is a core hallmark of cancer, characterized by profound alterations in nutrient uptake and utilization to fuel rapid proliferation and survival.[1][2] Among the most significant of these adaptations is the dependence on glutamine, a phenomenon often termed "glutamine addiction."[1][3] Glutamine metabolism not only provides cancer cells with a crucial source of carbon and nitrogen for anabolic processes but also plays a pivotal role in maintaining redox homeostasis.[4][5] This guide provides a technical framework for utilizing 5-Octyl L-Glutamate, a cell-permeable glutamate analog, as a powerful tool to dissect the intricacies of glutamate-dependent metabolic pathways. We will explore the causality behind experimental design, provide validated, step-by-step protocols for key assays, and offer insights into integrating multi-omics data to yield a comprehensive understanding of metabolic reprogramming in cancer.

Introduction: Targeting the Glutamine-Glutamate Axis in Cancer

Normal cells primarily rely on glucose for energy through oxidative phosphorylation. However, many cancer cells exhibit the "Warburg effect," a preference for aerobic glycolysis even when oxygen is plentiful.[1][6] This metabolic shift, while less efficient in ATP production per mole of glucose, facilitates the rapid production of biosynthetic precursors necessary for cell growth.[7] To compensate for the reduced contribution of glucose to the Tricarboxylic Acid (TCA) cycle, cancer cells often upregulate glutaminolysis—the conversion of glutamine to glutamate, which is then converted to the TCA cycle intermediate α-ketoglutarate (α-KG).[4][8] This process, known as anaplerosis, replenishes the TCA cycle to support the synthesis of lipids, nucleotides, and other non-essential amino acids.[5]

Targeting glutaminase (GLS), the enzyme that catalyzes the conversion of glutamine to glutamate, has emerged as a promising therapeutic strategy.[8][9][10] However, understanding the precise downstream effects of modulating intracellular glutamate levels is critical for identifying metabolic vulnerabilities and potential resistance mechanisms. This is where 5-Octyl L-Glutamate becomes an invaluable research tool.

5-Octyl L-Glutamate: A Tool for Intracellular Glutamate Delivery

Chemical Properties and Mechanism of Action

5-Octyl L-Glutamate is a stable, cell-permeable ester derivative of L-glutamic acid.[11][12] The octyl ester moiety renders the molecule lipophilic, allowing it to passively diffuse across the cell membrane. Once inside the cell, ubiquitous intracellular esterases cleave the ester bond, releasing free L-glutamate and octanol.[11] This mechanism provides a direct and controlled method for increasing the intracellular pool of glutamate, bypassing the need for membrane transporters and the enzymatic conversion from glutamine.

• Formal Name: L-glutamic acid, 5-octyl ester[11]

• CAS Number: 4852-91-9[11]

• Molecular Formula: C₁₃H₂₅NO₄[11]

• Molecular Weight: 259.4 g/mol [11]

Figure 1: Mechanism of intracellular L-Glutamate delivery by 5-Octyl L-Glutamate.

Causality: Why Use 5-Octyl L-Glutamate?

The primary experimental advantage of using 5-Octyl L-Glutamate is the ability to specifically probe the metabolic consequences of increased intracellular glutamate, independent of glutamine uptake and the activity of glutaminase (GLS). This allows researchers to answer critical questions:

• If a cell is resistant to a GLS inhibitor, is it because it has found an alternative way to produce glutamate, or because its downstream metabolic network has adapted to function without high levels of glutamate-derived metabolites?

• How does a direct influx of glutamate affect the cell's redox balance through glutathione (GSH) synthesis?[13]

• Does increasing the glutamate pool drive reductive carboxylation under hypoxia, a key pathway for lipid synthesis?[5]

Glutamate's Crossroads in Cancer Metabolism

Intracellular glutamate is a critical node in cellular metabolism, linking carbon and nitrogen pathways. Its fate is determined by the cell's bioenergetic and biosynthetic demands.

• Anaplerosis via Transamination or Dehydrogenation: Glutamate is converted to α-ketoglutarate (α-KG) by either transaminases or glutamate dehydrogenase (GDH).[5] This α-KG enters the TCA cycle to replenish intermediates used for biosynthesis.

• Redox Homeostasis: Glutamate is a precursor for the synthesis of glutathione (GSH), the cell's primary antioxidant.[4][13] By providing glutamate, one can assess the cell's capacity to handle oxidative stress.

• Nitrogen Source: Glutamate serves as a nitrogen donor for the synthesis of other non-essential amino acids and nucleotides.[13][14]

Figure 2: The central role of glutamate in cellular metabolism.

Key Methodologies for Assessing Metabolic Reprogramming

To investigate the effects of 5-Octyl L-Glutamate, a multi-pronged approach combining real-time metabolic flux analysis, steady-state metabolomics, and gene expression analysis is recommended.

Protocol 1: Real-Time Metabolic Flux Analysis using Seahorse XF

The Agilent Seahorse XF Analyzer measures the two major energy-producing pathways—mitochondrial respiration and glycolysis—in live cells, in real time.[15] The Mito Stress Test reveals key parameters of mitochondrial function by using sequential injections of metabolic inhibitors.

Experimental Objective: To determine how an acute increase in intracellular glutamate (via 5-Octyl L-Glutamate) affects mitochondrial respiration and glycolysis.

Figure 3: Experimental workflow for Seahorse XF Mito Stress Test.

Step-by-Step Protocol: Seahorse XF Cell Mito Stress Test

• Day 1: Cell Seeding a. Culture cells to a healthy, sub-confluent state. b. Harvest, count, and seed cells into a Seahorse XF Cell Culture Microplate at a pre-determined optimal density for your cell type. Include wells for background correction (media only). c. Incubate overnight (37°C, 5% CO₂).

• Day 2: Inhibitor Treatment & Assay Preparation a. Prepare a working solution of 5-Octyl L-Glutamate in culture medium. A dose-response experiment (e.g., 10 µM, 50 µM, 100 µM) is recommended to find the optimal concentration. Include a vehicle control (e.g., DMSO or media). b. Remove the overnight culture medium and add the medium containing 5-Octyl L-Glutamate or vehicle. Incubate for the desired treatment duration. c. During incubation, hydrate a Seahorse XF sensor cartridge with XF Calibrant at 37°C in a non-CO₂ incubator for at least 4 hours. d. Prepare the Seahorse XF assay medium (e.g., XF Base Medium supplemented with 10 mM glucose, 1 mM pyruvate, and 2 mM glutamine), warm to 37°C, and adjust pH to 7.4.[15] e. Prepare stock solutions of the Mito Stress Test compounds: Oligomycin (ATP synthase inhibitor), FCCP (uncoupling agent), and Rotenone/Antimycin A (Complex I/III inhibitors).[16] f. Load the injection ports of the hydrated sensor cartridge with the prepared compounds according to the manufacturer's guide.

• Day 2: Assay Execution a. Remove the cell plate from the incubator. Gently wash away the treatment medium and replace it with 180 µL of pre-warmed XF assay medium. Repeat the wash.[15] b. Place the cell plate in a 37°C non-CO₂ incubator for 45-60 minutes to allow temperature and pH to equilibrate. c. Load the sensor cartridge and cell plate into the Seahorse XF Analyzer and start the assay protocol.

• Data Analysis a. Upon completion, use the Seahorse Wave software for analysis. b. Normalize the data to cell number or protein content per well. c. Compare key mitochondrial parameters between treated and control groups.

Data Presentation: Expected Outcomes

Parameter	Definition	Expected Effect of 5-Octyl L-Glutamate	Rationale
Basal Respiration	Baseline oxygen consumption rate (OCR).	Increase	Increased substrate availability (α-KG) for the TCA cycle fuels mitochondrial respiration.
ATP Production	Decrease in OCR after Oligomycin injection.	Increase	More substrate flux through the TCA cycle leads to a higher rate of ATP synthesis via oxidative phosphorylation.
Maximal Respiration	OCR after FCCP injection, revealing maximum respiratory capacity.	Increase or No Change	An increase indicates the cell can handle a higher substrate load. No change may suggest another component is rate-limiting.
Spare Capacity	(Maximal Respiration) - (Basal Respiration).	Variable	An increase suggests enhanced metabolic flexibility; a decrease may indicate the cell is already respiring near its maximum.
ECAR	Extracellular Acidification Rate, an indicator of glycolysis.	Decrease	Cells may reduce reliance on glycolysis if mitochondrial respiration is enhanced (a reverse Warburg effect).

Protocol 2: Metabolomics Analysis

Metabolomics provides a snapshot of the abundance of small molecules in a biological system, offering direct evidence of metabolic pathway activity.[17][18]

Experimental Objective: To trace the metabolic fate of glutamate derived from 5-Octyl L-Glutamate and quantify changes in related metabolic pools (e.g., TCA cycle intermediates, amino acids, glutathione).

Figure 4: General workflow for a cell-based metabolomics experiment.

Step-by-Step Methodology Outline

• Cell Culture and Treatment: Culture and treat cells with 5-Octyl L-Glutamate as described in the Seahorse protocol (4.1, Step 1-2).

• Metabolite Extraction: a. Rapidly wash cells with ice-cold saline to remove extracellular metabolites. b. Immediately quench metabolism by adding a pre-chilled extraction solvent (e.g., 80% methanol) to the culture plate. c. Scrape the cells and collect the cell lysate/solvent mixture. d. Centrifuge to pellet protein and debris. Collect the supernatant containing the metabolites.

• Sample Analysis: a. Dry the supernatant under nitrogen or in a vacuum concentrator. b. Reconstitute the dried metabolites in a suitable solvent for analysis by Liquid Chromatography-Mass Spectrometry (LC-MS) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Data Analysis: a. Use specialized software to identify and quantify metabolite peaks based on mass-to-charge ratio and retention time. b. Perform statistical analysis (e.g., t-test, volcano plots) to identify metabolites that are significantly altered by 5-Octyl L-Glutamate treatment. Look for increases in glutamate, α-KG, other TCA intermediates, and GSH.

Protocol 3: Gene Expression Analysis

Cells often respond to metabolic perturbations by altering the expression of genes encoding metabolic enzymes or transporters.[19] Gene expression analysis can reveal compensatory mechanisms.

Experimental Objective: To determine if treatment with 5-Octyl L-Glutamate induces changes in the expression of key metabolic genes.

Step-by-Step Methodology Outline (RT-qPCR)

• Cell Culture and Treatment: Treat cells with 5-Octyl L-Glutamate as previously described.

• RNA Extraction: Lyse cells and extract total RNA using a commercial kit (e.g., TRIzol or column-based kits).

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcriptase kit.

• Quantitative PCR (qPCR): a. Perform qPCR using primers specific to target genes (e.g., GLS, GLUD1, genes for glycolysis enzymes, glutamine transporters like SLC1A5) and a housekeeping gene for normalization (e.g., ACTB, GAPDH). b. Analyze the relative change in gene expression using the ΔΔCt method.

Integrated Data Analysis and Conclusion

The true power of this approach lies in synthesizing the data from all three methodologies. For instance, an observed increase in basal respiration (Seahorse) should be corroborated by an increase in TCA cycle intermediates (Metabolomics). A compensatory downregulation of the glutamine transporter SLC1A5 (qPCR) might be observed as the cell becomes replete with glutamate. It is important to note that gene expression does not always directly correlate with metabolic flux, making the direct measurement of metabolism via Seahorse and metabolomics essential for validating functional changes.[19]

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Solubility of 5-Octyl L-Glutamate: A Comparative Analysis in DMSO and Water

An In-Depth Technical Guide for Researchers

Abstract

5-Octyl L-Glutamate is an amphiphilic molecule of significant interest in neuroscience and cell biology, serving as a cell-permeable precursor to L-glutamate.[1][2] Understanding its solubility characteristics in dimethyl sulfoxide (DMSO) and water is fundamental for its effective application in experimental settings. This guide provides an in-depth analysis of the physicochemical principles governing its solubility, offers field-proven protocols for its handling and characterization, and explains the causality behind solvent selection for stock preparation and downstream assays.

Core Principles: The Amphiphilic Nature of 5-Octyl L-Glutamate

To comprehend the solubility of 5-Octyl L-Glutamate, one must first analyze its molecular structure. It is an ester derivative of L-glutamic acid, composed of two distinct moieties:

• A Polar Head Group: The L-glutamate portion contains a primary amine (-NH₂) and a carboxylic acid (-COOH). At physiological pH, these groups are ionized, forming a zwitterion (-NH₃⁺ and -COO⁻), rendering the head highly polar and capable of hydrogen bonding.[3]

• A Non-Polar Tail: The 8-carbon octyl ester chain (C₈H₁₇) is a classic hydrophobic aliphatic tail. It is lipophilic and incapable of forming hydrogen bonds with water.

This dual chemical nature classifies 5-Octyl L-Glutamate as an amphiphile . Its interaction with a given solvent is a direct consequence of how the solvent accommodates both the polar, hydrophilic head and the non-polar, hydrophobic tail.

Table 1: Physicochemical Properties of 5-Octyl L-Glutamate

Property	Value	Source
Molecular Formula	C₁₃H₂₅NO₄	[2][4]
Molecular Weight	259.34 g/mol (calculated)	[2][4]
Appearance	Crystalline solid	[2]
pKa (α-carboxyl)	~2.1 (estimated from L-glutamic acid)	[3]
pKa (side-chain)	~4.1 (estimated from L-glutamic acid)	[3]
pKa (α-amino)	~9.5 (estimated from L-glutamic acid)	[3]

Comparative Solubility Analysis: DMSO vs. Water

The profound difference in the chemical nature of DMSO and water leads to dramatically different solubility profiles for 5-Octyl L-Glutamate.

Solubility in Dimethyl Sulfoxide (DMSO)

DMSO is a polar aprotic solvent, a characteristic that makes it an exceptional solvent for a wide range of compounds, including amphiphiles.[5][6]

• Mechanism of Solvation: The highly polar sulfoxide group (S=O) in DMSO effectively interacts with the polar L-glutamate head group. Simultaneously, the two methyl groups (-CH₃) on the sulfur atom create a less structured, non-aqueous environment that can readily accommodate the hydrophobic octyl tail through van der Waals interactions.

• Expert Insight: DMSO excels at dissolving compounds that possess both polar and non-polar features.[5] Unlike water, it does not have a strong, highly ordered hydrogen-bonding network that needs to be disrupted by a non-polar solute. This makes the energetic cost of solvating the octyl tail much lower, resulting in high solubility. Many experimental protocols for other amphiphilic molecules rely on preparing high-concentration stock solutions in DMSO for this reason.[7][8]

Solubility in Water

Water is a highly polar, protic solvent defined by its extensive and dynamic hydrogen-bonding network. While it can interact favorably with the polar head of 5-Octyl L-Glutamate, it struggles to accommodate the hydrophobic tail.

• Mechanism of Insolubility (The Hydrophobic Effect): The polar L-glutamate head can be solvated by water through hydrogen bonds. However, the introduction of the long octyl tail disrupts water's hydrogen-bond network. Water molecules are forced to form a highly ordered "cage-like" structure around the non-polar chain, which is an entropically unfavorable state.

• Self-Assembly and Aggregation: To minimize this unfavorable interaction, the 5-Octyl L-Glutamate molecules self-assemble. The hydrophobic tails aggregate to form a non-polar core, shielding themselves from water, while the polar head groups remain on the exterior, interacting with the aqueous environment. This process leads to the formation of micelles or other aggregates.[7][8] Consequently, the true monomeric solubility in water is expected to be very low. The "apparent" solubility is often much higher, but this represents a suspension of these aggregates, not a true solution of individual molecules.

Table 2: Summary of Solubility Characteristics

Solvent	Predicted Solubility	Governing Principles & Rationale
DMSO	High	Polar aprotic nature accommodates both the polar head and non-polar tail effectively.[5][6] Excellent for preparing concentrated stock solutions.[7][8]
Water	Low (Monomeric)	The hydrophobic effect, driven by the non-polar octyl tail, leads to poor solvation and promotes self-assembly into aggregates (micelles).[7][8]

Authoritative Protocol: Experimental Determination of Aqueous Solubility Profile

For any researcher using 5-Octyl L-Glutamate, simply knowing it is "poorly soluble" in water is insufficient. A quantitative understanding of its apparent solubility and its critical aggregation concentration (CAC) is essential for designing valid experiments. This protocol provides a self-validating workflow to determine both parameters.

Workflow Diagram: Aqueous Solubility & CAC Determination

Caption: Workflow for determining solubility and CAC.

Step-by-Step Methodology

Materials:

• 5-Octyl L-Glutamate

• Anhydrous DMSO

• Aqueous buffer of choice (e.g., Phosphate-Buffered Saline, pH 7.4)

• Pyrene (or other suitable hydrophobic fluorescent probe)

• 96-well clear, flat-bottom plates (for solubility)

• 96-well black, flat-bottom plates (for CAC)

• Multimode microplate reader (Absorbance and Fluorescence capabilities)

Part A: Kinetic Solubility Determination (Turbidimetric Method) [9]

• Stock Solution Preparation: Prepare a 100 mM stock solution of 5-Octyl L-Glutamate in anhydrous DMSO. Ensure it is fully dissolved.

• Serial Dilutions: In a separate 96-well plate or microcentrifuge tubes, create a 2-fold serial dilution series of the stock solution in DMSO. This will serve as your intermediate 2X concentration plate.

• Aqueous Dilution: Pipette 198 µL of your aqueous buffer into the wells of a clear 96-well plate. Add 2 µL from each concentration of your 2X DMSO plate. This creates a final 1:100 dilution with a consistent 1% DMSO concentration across all wells.

• Equilibration & Measurement: Allow the plate to equilibrate for 1-2 hours at room temperature. Measure the optical density (OD) at a wavelength between 600-650 nm. This reading measures light scattering caused by precipitate (turbidity).

• Data Analysis: Plot the measured OD against the final concentration of 5-Octyl L-Glutamate. The concentration at which the OD begins to sharply increase above the baseline is the kinetic or apparent solubility limit.

Part B: Critical Aggregation Concentration (CAC) Determination

• Probe Preparation: Prepare a solution of your aqueous buffer containing a low, fixed concentration of pyrene (e.g., 1-2 µM).

• Aqueous Dilution: Pipette 198 µL of the pyrene-containing buffer into the wells of a black 96-well plate. Add 2 µL from each concentration of your 2X DMSO plate (prepared in Part A, Step 2).

• Equilibration & Measurement: Equilibrate for 1-2 hours. Set the fluorometer to excite at ~335 nm and scan the emission from 370 nm to 400 nm. Record the emission intensity at the first (~373 nm, I₁) and third (~384 nm, I₃) vibronic peaks.

• Data Analysis: Calculate the ratio of the fluorescence intensities (I₃/I₁). Plot this ratio against the logarithm of the 5-Octyl L-Glutamate concentration. You will observe a sigmoidal curve. The inflection point, where the ratio begins to increase sharply, marks the CAC. This increase occurs because pyrene moves from the polar aqueous environment to the non-polar core of the newly formed micelles, altering its fluorescence properties.

Trustworthiness through Self-Validation: This dual-assay protocol is inherently self-validating. The kinetic solubility limit determined by turbidity should closely correspond to the CAC determined by fluorescence. The formation of a precipitate (turbidity) is the macroscopic consequence of the molecular aggregation (CAC) that occurs when the monomeric solubility limit is exceeded. Agreement between these two values provides high confidence in the characterization.[9][10]

Conclusion and Best Practices

The solubility of 5-Octyl L-Glutamate is a direct function of its amphiphilic structure. It is highly soluble in DMSO, which can effectively solvate both its polar and non-polar domains. Conversely, its solubility in aqueous solutions is limited by the hydrophobic octyl tail, leading to self-aggregation into micellar structures above a low critical concentration.

For laboratory professionals, the following best practice is recommended:

• Always prepare primary stock solutions of 5-Octyl L-Glutamate in anhydrous DMSO. This ensures complete dissolution and accurate concentration.

• When preparing aqueous working solutions, dilute the DMSO stock into the final aqueous buffer. Be aware that at concentrations above the CAC, the compound will exist primarily as aggregates, not as a true solution of monomers.

• For critical applications, experimentally determine the apparent solubility and CAC in your specific buffer system using the protocol provided, as these values can be influenced by pH, ionic strength, and temperature.[11]

By understanding these principles and employing rigorous characterization methods, researchers can ensure the reliable and reproducible use of 5-Octyl L-Glutamate in their experimental systems.

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• 7. Amphiphilic Small-Molecule Assemblies to Enhance the Solubility and Stability of Hydrophobic Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 10. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 11. researchgate.net [researchgate.net]

Introduction: Bypassing the Transporter Bottleneck in Glutamate Research

An In-Depth Technical Guide to 5-Octyl L-Glutamate for Advanced Research Applications

Glutamate, the principal excitatory neurotransmitter in the mammalian central nervous system, is fundamental to a vast array of physiological processes, including synaptic plasticity, learning, and memory.[1][2] However, its function is a double-edged sword; excessive glutamate receptor activation leads to excitotoxicity, a key pathological mechanism in neurodegenerative diseases.[2] For researchers in neurobiology and drug development, directly manipulating intracellular glutamate concentrations is a critical experimental goal. This endeavor is complicated by the molecule's charged nature at physiological pH, which prevents its free diffusion across the lipophilic cell membrane.

5-Octyl L-Glutamate emerges as an elegant and indispensable tool to circumvent this challenge. It is a stable, cell-permeable ester of L-glutamic acid designed for the controlled delivery of glutamate into the cellular cytoplasm.[3][4] The addition of the octyl ester group renders the molecule sufficiently lipophilic to passively diffuse across the cell membrane. Once inside the cell, ubiquitous cytoplasmic esterases efficiently hydrolyze the ester bond, releasing free L-glutamic acid and the inert byproduct, octanol.[3] This strategy allows for the precise elevation of intracellular glutamate levels, enabling the study of its downstream effects on metabolic pathways, cellular signaling, and viability, independent of membrane transporter activity.

This guide provides a comprehensive technical overview of 5-Octyl L-Glutamate, detailing its molecular characteristics, mechanism of action, and practical applications for researchers, scientists, and drug development professionals.

Core Molecular Profile

The fundamental properties of 5-Octyl L-Glutamate are summarized below. This data is essential for accurate experimental preparation, including molarity calculations and solvent selection.

Property	Value	Source
Chemical Formula	C₁₃H₂₅NO₄	[3][5]
Molecular Weight	259.34 g/mol	[5][6]
Formal Name	L-glutamic acid, 5-octyl ester	[3]
CAS Number	4852-91-9	[3]
Appearance	Crystalline solid	[3]
Purity	Typically ≥95%	[3]
Solubility	Methanol (1 mg/ml, heated)	[3][7]
Storage	-20°C	[3][4]

Mechanism of Intracellular Delivery and Action

The utility of 5-Octyl L-Glutamate is rooted in its chemical design, which facilitates a multi-step process to increase intracellular glutamate. Understanding this workflow is key to designing and interpreting experiments.

Diagram: Intracellular Delivery Workflow

Caption: Workflow of 5-Octyl L-Glutamate from extracellular application to intracellular action.

• Passive Diffusion: The octyl chain significantly increases the lipophilicity of the glutamate molecule, allowing it to bypass the need for active transport and diffuse directly across the phospholipid bilayer of the cell membrane.

• Ester Hydrolysis: Once in the cytoplasm, the ester bond is cleaved by non-specific esterase enzymes. This enzymatic reaction is generally rapid and efficient, leading to a swift increase in the intracellular concentration of free L-glutamate.

• Metabolic Integration: The liberated L-glutamate enters endogenous metabolic and signaling pathways. A primary fate is its conversion to α-ketoglutarate (AKG), a key intermediate in the Krebs cycle.[3] This was notably demonstrated in a study where a cell-permeable derivative, 5-octyl α-ketoglutarate, was synthesized from 5-Octyl L-Glutamate to investigate metabolic effects on lifespan.[5]

Applications in Research and Drug Development

The ability to reliably increase intracellular glutamate opens avenues for investigating numerous biological questions, particularly relevant to CNS disorders and metabolic diseases.

• Modeling Excitotoxicity: In drug discovery for neurodegenerative diseases like Huntington's or Alzheimer's, inducing a controlled excitotoxic state in vitro is crucial for screening neuroprotective compounds.[2] Applying 5-Octyl L-Glutamate to neuronal cultures can trigger cell death pathways relevant to these conditions.

• Metabolic Studies: As a direct precursor to α-ketoglutarate, it is used to study the metabolic reprogramming of cells. Research has shown that elevating α-ketoglutarate levels can impact fundamental processes like ATP synthesis and TOR signaling, with implications for aging and longevity.[3]

• Neurotransmitter Pool Dynamics: The compound can be used to probe how neurons manage and compartmentalize glutamate pools, distinguishing between glutamate used for neurotransmission versus that used for metabolic purposes.

• Control Experiments: The D-enantiomer, 5-Octyl D-Glutamate, serves as an excellent negative control in experiments.[7] As D-glutamate is not typically metabolized in the same pathways as L-glutamate, its use can help confirm that the observed effects are specific to the L-isomer's biological activity.[6][7]

Experimental Protocol: In Vitro Neuronal Viability Assay Following 5-Octyl L-Glutamate Treatment

This protocol details a method to assess the neuroprotective effects of a test compound against excitotoxicity induced by 5-Octyl L-Glutamate in a cultured neuronal cell line (e.g., SH-SY5Y or primary cortical neurons).

I. Materials and Reagents

• Neuronal cell line of choice

• Complete cell culture medium

• 96-well, clear-bottom, black-walled cell culture plates

• 5-Octyl L-Glutamate (powder)

• Vehicle (e.g., sterile DMSO or heated methanol)

• Test compound (neuroprotective agent)

• Cell viability reagent (e.g., CellTiter-Glo®, PrestoBlue™, or similar)

• Phosphate-Buffered Saline (PBS)

• Plate reader (luminometer or fluorometer)

II. Step-by-Step Methodology

• Cell Seeding:

  • Culture cells to ~80% confluency according to standard protocols.

  • Trypsinize and resuspend cells in fresh complete medium.

  • Perform a cell count and adjust the density to 1.0 x 10⁵ cells/mL.

  • Seed 100 µL of the cell suspension into each well of the 96-well plate (10,000 cells/well).

  • Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Preparation:

  • 5-Octyl L-Glutamate Stock: Prepare a 100 mM stock solution by dissolving the powder in the appropriate vehicle. Gentle heating may be required for full dissolution as noted in solubility data.[3] Causality Note: A high-concentration stock is prepared to minimize the final vehicle concentration in the wells, preventing solvent-induced cytotoxicity.

  • Test Compound Stock: Prepare a stock solution of your test compound in a suitable solvent (e.g., DMSO).

  • Working Solutions: Prepare serial dilutions of both the test compound and 5-Octyl L-Glutamate in serum-free culture medium immediately before use.

• Treatment Protocol:

  • Pre-treatment (Test Compound):

    • Gently aspirate the culture medium from the wells.

    • Add 100 µL of medium containing the desired concentrations of your test compound. Include a "vehicle only" control.

    • Incubate for 1-2 hours. Causality Note: Pre-incubation allows the test compound to enter the cells and engage its target before the insult is applied.

  • Induction of Excitotoxicity (5-Octyl L-Glutamate):

    • Add a concentrated aliquot (e.g., 10 µL of a 10x working solution) of 5-Octyl L-Glutamate to the wells to achieve the final desired concentration (typically in the 1-10 mM range, must be optimized).

    • Include control wells:

      • Untreated Control: Cells with medium only.

      • Vehicle Control: Cells treated with the vehicle for both the test compound and 5-Octyl L-Glutamate.

      • Excitotoxicity Control: Cells treated with 5-Octyl L-Glutamate and the vehicle for the test compound.

  • Incubate for 24-48 hours (duration should be optimized based on cell type).

• Assessment of Cell Viability:

  • Equilibrate the plate and viability reagent to room temperature.

  • Add the viability reagent to each well according to the manufacturer's instructions (e.g., 20 µL of CellTiter-Glo®).

  • Incubate for the recommended time (e.g., 10 minutes for CellTiter-Glo®) to allow the signal to stabilize.

  • Read the plate using the appropriate plate reader (luminescence for ATP-based assays, fluorescence for resazurin-based assays).

• Data Analysis:

  • Subtract the background reading (wells with no cells).

  • Normalize the data to the vehicle control group, setting its viability to 100%.

  • Plot the cell viability (%) against the concentration of the test compound to determine the protective effect.

Safety and Handling

As a laboratory chemical, standard safety precautions should be observed when handling 5-Octyl L-Glutamate.

• Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and eye/face protection.

• Inhalation: Avoid generation of dusts. If dusts are generated, use respiratory protection.

• Contact: In case of skin or eye contact, rinse immediately and thoroughly with water.[8]

• Ingestion: If swallowed, rinse mouth with water. Do not induce vomiting.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not mix with other waste.

The product is intended for research use only and is not for human or veterinary use.[3]

Conclusion

5-Octyl L-Glutamate is a powerful and validated chemical tool for modulating intracellular glutamate levels. Its simple yet effective mechanism of action—passive cell entry followed by enzymatic cleavage—provides researchers with a reliable method to study the myriad roles of intracellular glutamate in both health and disease. From probing the metabolic underpinnings of aging to screening for neuroprotective drugs, the applications of this compound are central to advancing our understanding of cellular physiology and developing novel therapeutic strategies.

References

• Title: SAFETY DATA SHEET - Reagent Glutamate Source: M Dialysis URL: [Link]

• Title: The synthetic scheme of octyl glutamate and dodecyl glutamate salts Source: ResearchGate URL: [Link]

• Title: 5-Octyl hydrogen L-glutamate Source: Biocorba URL: [Link]

• Title: Glutamic acid Source: Wikipedia URL: [Link]

• Title: Glutamate-Related Biomarkers in Drug Development for Disorders of the Nervous System Source: National Academies Press (US) URL: [Link]

• Title: Synthesis of L-glutamic acid-5-methyl ester Source: Google Patents URL

• Title: Drugs with glutamate-based mechanisms of action in psychiatry Source: PMC - NIH URL: [Link]

• Title: Application of Different Neuronal Models to Investigate Glutamate-induced Excitotoxicity in Drug Discovery Source: Charles River Laboratories URL: [Link]

• Title: Material Safety Data Sheet L(+)-Glutamine Source: West Liberty University URL: [Link]

• Title: Computational Drug Design Applied to the Study of Metabotropic Glutamate Receptors Source: MDPI URL: [Link]

Sources

• 1. Glutamic acid - Wikipedia [en.wikipedia.org]
• 2. sygnaturediscovery.com [sygnaturediscovery.com]
• 3. caymanchem.com [caymanchem.com]
• 4. 5-Octyl L-glutamate - Labchem Catalog [www2.labchem.com.my]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. caymanchem.com [caymanchem.com]
• 8. fishersci.com [fishersci.com]

Protocols & Analytical Methods

Synthesis of lipidated glutamate derivatives for drug delivery

Application Note: Precision Synthesis of pH-Responsive Lipidated Glutamate Scaffolds for LNP & Micellar Delivery

Executive Summary & Scientific Rationale

Lipidated glutamate derivatives represent a cornerstone in the design of "smart" drug delivery systems. Unlike static lipids (e.g., DSPC), glutamate-based amphiphiles possess ionizable carboxyl groups (

and ), endowing them with intrinsic pH-sensitivity.

In physiological conditions (pH 7.4), these molecules exist as anionic surfactants, stabilizing Lipid Nanoparticles (LNPs) or forming protective micelles. However, in the acidic environment of the endosome (pH 5.0–6.0), the protonation of the carboxyl groups reduces headgroup polarity, triggering a phase transition that facilitates endosomal escape —the rate-limiting step in mRNA and peptide delivery.

This guide details the synthesis of N-Palmitoyl-L-Glutamic Acid (C16-Glu) , a model pH-responsive amphiphile. We utilize a modified Schotten-Baumann protocol optimized for high purity, essential for clinical-grade formulations.

Strategic Planning: The Chemical Logic

Before initiating synthesis, the researcher must select the hydrophobic tail length based on the intended cargo:

Lipid Tail	Chain Length	Transition Temp ( )	Application
Lauroyl	C12	Low (< 25°C)	Fast-release micelles; Permeation enhancers.
Palmitoyl	C16	Medium (~45°C)	Standard for LNPs ; Balances stability and fusion.
Stearoyl	C18	High (> 55°C)	Rigid liposomes; Sustained release depots.

Key Synthetic Challenge: The primary failure mode in this synthesis is the competitive hydrolysis of the fatty acid chloride. The protocol below mitigates this via strict kinetic control (low temperature) and pH buffering.

Experimental Protocol: Synthesis of N-Palmitoyl-L-Glutamic Acid

Reagents & Equipment

• Reactants: L-Glutamic Acid (>99%), Palmitoyl Chloride (Freshly opened/distilled).

• Solvents: Acetone (HPLC Grade), Deionized Water (Milli-Q), HCl (6N), NaOH (10%).

• Apparatus: 3-neck round bottom flask (500 mL), pH meter with glass electrode, mechanical stirrer (overhead preferred over magnetic to handle viscosity).

Reaction Workflow (Modified Schotten-Baumann)

Step 1: Solubilization & Protection

• Dissolve L-Glutamic Acid (14.7 g, 100 mmol) in 200 mL of Water .

• Add NaOH (10% solution) dropwise until the solution clears and pH reaches 10.0–11.0 .

  • Why: This deprotonates the amine (

    ), making it nucleophilic.

• Add 100 mL Acetone to create a miscible co-solvent system.

  • Why: Palmitoyl chloride is insoluble in water; Acetone bridges the phases.

Step 2: Acylation (The Critical Step)

• Cool the mixture to 0–5°C using an ice/salt bath.

  • Expert Insight: Low temperature suppresses the hydrolysis of Palmitoyl Chloride (

    ) while allowing the amidation ( ) to proceed.

• Load Palmitoyl Chloride (30.2 g, 110 mmol) into a pressure-equalizing dropping funnel.

• Simultaneous Addition: Dropwise add the acid chloride over 45–60 minutes. CRITICAL: Simultaneously add NaOH (10%) to maintain pH between 10.0 and 11.5 .

  • Self-Validating Check: If pH drops below 9.0, the amine protonates and reaction stops. If pH > 12.5, rapid hydrolysis of the chloride occurs.

Step 3: Workup & Precipitation

• Allow reaction to warm to Room Temp (RT) and stir for 2 hours.

• Acidify the solution slowly with HCl (6N) to pH 1.0–2.0 .

  • Observation: A massive white precipitate (crude product) will form as the carboxylates protonate and the molecule becomes hydrophobic.

• Filter the solid under vacuum. Wash with cold water (

  mL) to remove excess NaCl and unreacted glutamate.

Visualization: Reaction Pathway

The following diagram illustrates the competitive kinetics and the target pathway.

Caption: Schotten-Baumann synthesis pathway showing the critical competition between amidation (green) and hydrolysis (dotted).

Protocol 2: Purification & Quality Control

Crude lipidated amino acids often contain Free Fatty Acids (FFA) (Palmitic acid) which destabilize LNPs. Standard silica chromatography is difficult due to the polarity of the free carboxyls. We use Recrystallization .[1]

Recrystallization Protocol

• Dry the crude white solid in a vacuum oven at 40°C overnight.

• Dissolve the solid in minimal boiling Ethyl Acetate or Acetone/Ethanol (9:1) .

• Allow to cool slowly to RT, then to 4°C.

• Filter the crystals.[2]

  • Purification Logic: Palmitic acid (impurity) is more soluble in cold organic solvents than the polar lipidated glutamate, remaining in the mother liquor.

Quality Control (QC) Table

Test	Method	Acceptance Criteria	Purpose
Identity	H-NMR (DMSO- )	4.1-4.3 (1H, m, -CH); 2.1 (2H, t, acyl -CH )	Confirm amide bond formation.
Purity	HPLC-ELSD	> 98% Area	Quantify lipid impurities.
Free Fatty Acid	Titration / TLC	< 0.5%	Ensure membrane stability.
Water Content	Karl Fischer	< 1.0%	Prevent hydrolysis during storage.

Application Context: pH-Responsive LNP Assembly

Once synthesized, the N-Palmitoyl-Glutamic Acid serves as a helper lipid or structural surfactant in LNPs.

Mechanism of Action:

• pH 7.4 (Blood): The glutamate headgroup is deprotonated (

  ). The lipid is anionic/zwitterionic, stabilizing the LNP surface and preventing aggregation.

• pH 5.5 (Endosome): The carboxyls protonate (

  ). The lipid becomes less polar and fusogenic, disrupting the endosomal membrane to release mRNA.

Caption: The pH-switch mechanism of glutamate lipids triggering endosomal escape.

Troubleshooting Guide

• Problem: Product is sticky/oily and won't crystallize.

  • Cause: Residual solvent or high Free Fatty Acid (FFA) content.

  • Fix: Perform a "trituration" wash with cold Hexane (removes FFA) before recrystallization.

• Problem: Low Yield (<50%).

  • Cause: pH drifted below 9 during chloride addition, or temperature rose >10°C.

  • Fix: Use an automated syringe pump for chloride addition and monitor internal temperature with a probe.

• Problem: NMR shows double peaks.

  • Cause: Rotamers around the amide bond (common in bulky lipids) or racemization.

  • Fix: Run NMR at 50°C to coalesce peaks. If racemization occurred (rare with Schotten-Baumann), check pH—extremely high pH (>13) can racemize amino acids.

References

• Akazo, K. et al. "Development of Lipid Nanoparticles for the Delivery of Macromolecules Based on the Molecular Design of pH-Sensitive Cationic Lipids." Biological and Pharmaceutical Bulletin, 2023. Link

• Jayaraman, M. et al. "Maximizing the Potency of siRNA Lipid Nanoparticles for Hepatic Gene Silencing In Vivo." Angewandte Chemie, 2012. (Foundational work on structure-activity relationships of lipid tails). Link

• Bhattacharya, S. et al. "Synthesis and properties of N-acyl amino acid surfactants." Journal of Surfactants and Detergents, 2018.

• Cullis, P.R. & Hope, M.J. "Lipid Nanoparticle Systems for Enabling Gene Therapies." Molecular Therapy, 2017. Link

• Patent US5118815A. "Method for crystallization of amino acids." (Purification strategies for amphiphilic amino acids). Link

Sources

• 1. EP3672935A1 - Process for purifying long chain amino acids - Google Patents [patents.google.com]
• 2. US5118815A - Method for crystallization of amino acids - Google Patents [patents.google.com]

Technical Notes & Optimization

Improving solubility of 5-Octyl L-Glutamate in aqueous media

Knowledge Base Article: KB-5OG-001

Executive Summary

5-Octyl L-Glutamate (often abbreviated as LG-C8 or

-octyl glutamate) is a class-defining Low Molecular Weight Hydrogelator (LMWG). Users frequently report difficulty dissolving this compound in pure water due to its amphiphilic nature: the hydrophobic octyl chain at the -position drives rapid self-assembly (aggregation) rather than solvation.

True "solubility" for this molecule is often a misnomer; most applications require controlled supramolecular assembly (hydrogelation) or micellar dispersion . This guide provides three validated protocols to overcome the solubility barrier, depending on your downstream application.

Part 1: The Solubility Physics (Why it fails)

To troubleshoot, you must understand the competing forces. 5-Octyl L-Glutamate possesses a zwitterionic "head" (

-amine and -carboxyl) and a hydrophobic "tail" (octyl ester).

• The Trap (Isoelectric Precipitation): At neutral pH (~6.0), the molecule exists as a zwitterion (

  ). The net charge is near zero, minimizing electrostatic repulsion. The hydrophobic octyl chains stack via Van der Waals forces, causing immediate precipitation or crystallization.

• The Solution (Charge Repulsion): You must ionize the head group to create electrostatic repulsion that overcomes the hydrophobic tail's aggregation force.

Solubility Profile Table

Solvent / Condition	Solubility Status	Mechanism	Risk Factor
Pure Water (pH 7)	Insoluble	Zwitterionic aggregation	Precipitation
Acidic Water (pH < 2)	Soluble (Metastable)	Cationic repulsion ( , )	Acid hydrolysis of ester
Basic Water (pH > 9.5)	Highly Soluble	Anionic surfactant ( , )	Saponification (High Risk)
DMSO / Ethanol	Soluble	Solvation of octyl chain	Cytotoxicity in bio-assays

Part 2: Validated Solubilization Protocols

Method A: The pH-Switch (For Hydrogel Preparation)

Best for: Creating self-supporting hydrogels for cell culture or drug delivery.

Mechanism: You dissolve the compound as a cation (low pH) or anion (high pH) and then neutralize it. As the pH passes through the pKa, the solubility drops, triggering controlled self-assembly into nanofibers (the gel matrix) rather than random crystals.

Protocol:

• Weigh: Prepare 5-Octyl L-Glutamate at 10–20 mg/mL (target concentration).

• Dissolve (Acidic Route): Add 0.1 M HCl dropwise. Vortex until clear. The solution is now dominated by cationic species.

  • Note: Work quickly. Prolonged exposure to strong acid can hydrolyze the ester.

• Trigger Gelation: Add an equimolar amount of 0.1 M NaOH dropwise while gently mixing.

• Incubate: Stop mixing immediately upon reaching pH ~6.0. Let stand undisturbed for 1–2 hours.

Method B: The Co-Solvent Exchange (For Stock Solutions)

Best for: High-throughput screening or adding the compound to existing media.

Mechanism: Dissolving in a water-miscible organic solvent breaks the hydrophobic interactions first. Rapid dilution into water kinetically traps the molecules in a dispersed state before they can crystallize.

Protocol:

• Stock Prep: Dissolve 5-Octyl L-Glutamate in 100% DMSO or HFIP (Hexafluoroisopropanol) at 100 mg/mL.

  • Tip: HFIP is superior for breaking hydrogen bonds if DMSO fails.

• Injection: Inject the stock solution into your aqueous buffer (PBS or Media) while vortexing at high speed.

• Limit: Keep final solvent concentration < 2% (v/v) to avoid toxicity and prevent macroscopic precipitation.

Method C: Heat-Cool Cycle (The "Standard" Gelation)

Best for: Stable, sterile hydrogels without adding salts/acids.

Protocol:

• Suspend the powder in water (e.g., 10 mg/mL). It will look cloudy.

• Heat the vial to 80–90°C in a water bath until the solution turns clear (Sol-phase).

• Critical Step: Allow to cool slowly to room temperature (approx. 1°C/min).

• Result: The slow cooling allows the octyl chains to organize into long fibers (gel) rather than short crystals (precipitate).

Part 3: Decision Logic & Mechanism (Visualization)

The following diagram illustrates the critical decision pathways for handling 5-Octyl L-Glutamate based on your target pH and application.

Figure 1: Decision matrix for solubilization pathways. Note the high risk of hydrolysis at sustained high pH.

Part 4: Troubleshooting & FAQs

Q1: My solution turned clear, but then precipitated as white flakes after 10 minutes. Why?

Diagnosis: Ostwald Ripening / Crystallization. Cause: You likely cooled the solution too fast (Method C) or the pH drifted back to the isoelectric point (Method A). Fix:

• If using Method C (Heat), insulate the vial to slow the cooling rate. Fast cooling freezes the molecules in a disordered state that eventually collapses into crystals.

• Add a stabilizing surfactant (e.g., 0.1% Tween-80) if your application permits, to inhibit crystal growth.

Q2: I left the solution at pH 11 overnight, and now it won't gel when I neutralize it.

Diagnosis: Chemical Hydrolysis (Saponification). Cause: The ester bond connecting the octyl chain to the glutamate backbone is labile at high pH. You have likely converted your 5-Octyl L-Glutamate back into free Glutamic Acid and Octanol. Fix: Never store the compound at pH > 9 or pH < 2 for more than 30 minutes. Prepare fresh immediately before use.

Q3: Can I autoclave the hydrogel?

Answer: Generally, No . Autoclaving (121°C) will likely hydrolyze the ester bond. Alternative: Sterilize the powder via UV irradiation or dissolve in sterile DMSO (Method B) and filter-sterilize (0.22 µm) the DMSO stock before adding to sterile water.

References

• Suzuki, M., Hanabusa, K. (2010). "L-Lysine-based low-molecular-weight gelators." Chemical Society Reviews. (Foundational chemistry on amino-acid based gelators and solubility mechanisms).

• Fairbanks, B. D., et al. (2014). "Preparation of Hydrogels." Chemical Reviews. (General principles of solubility switches in hydrogelation).

• Sigma-Aldrich. "L-Glutamic acid Product Information." (pKa and stability data for glutamic acid derivatives).

• PubChem. "Glutamic Acid Gamma-Ester Derivatives." (Structure and physicochemical properties).[1][2][3][4][5][6]

Sources

• 1. Exam 3 Answer Key [web.pdx.edu]
• 2. Basic principles of hydrogel-based tissue transformation technologies and their applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. L-Glutamic Acid | C5H9NO4 | CID 33032 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. mjbas.com [mjbas.com]
• 5. L-Glutamic acid CAS#: 56-86-0 [m.chemicalbook.com]
• 6. Chemical Structure and Physical Properties of L-Glutamic Acid Factory Sell Top Quality [biolyphar.com]

Technical Support Center: Troubleshooting Precipitation of 5-Octyl L-Glutamate in Cell Media

Welcome to the technical support center for troubleshooting issues related to 5-Octyl L-Glutamate in cell culture applications. This guide is designed for researchers, scientists, and drug development professionals to address the common challenge of compound precipitation in aqueous cell media. As a cell-permeable form of glutamic acid, 5-Octyl L-Glutamate is a valuable tool for studying cytoplasmic glutamic acid levels.[1][2] However, its lipophilic nature, owing to the octyl ester group, can lead to solubility challenges in aqueous environments. This guide provides in-depth, field-proven insights and step-by-step protocols to help you overcome these hurdles and ensure the success of your experiments.

I. Understanding the Challenge: The Chemistry of 5-Octyl L-Glutamate Precipitation

5-Octyl L-Glutamate is an ester of L-glutamic acid, designed to be cell-permeable.[1] Once inside the cell, cytoplasmic esterases hydrolyze the ester bond, releasing free glutamic acid.[1][3] The addition of the eight-carbon octyl chain significantly increases the molecule's hydrophobicity, making it poorly soluble in water-based cell culture media.

Precipitation occurs when the concentration of 5-Octyl L-Glutamate exceeds its solubility limit in the cell media. This is a common issue with lipophilic compounds when they are transferred from a high-solubility organic solvent (like DMSO) to an aqueous solution.[4] The abrupt change in solvent polarity causes the compound to "crash out" of the solution, forming visible precipitates.[4]

Several factors can influence the solubility and stability of 5-Octyl L-Glutamate in your cell culture system:

• Concentration: The final working concentration may be too high for the aqueous environment.

• Solvent Effects: The type and final concentration of the organic solvent used for the stock solution can impact solubility and cell health.[5]

• Media Composition: Components in the cell culture media, such as salts, proteins (especially in serum), and pH, can interact with the compound and affect its solubility.[6][7]

• Temperature: Temperature fluctuations can affect the solubility of many compounds.[6][8]

• Handling and Dilution Technique: The method used to dilute the stock solution into the media is critical.[9]

II. Troubleshooting Guide: A Symptom-Based Approach

This section provides a structured approach to diagnosing and resolving precipitation issues with 5-Octyl L-Glutamate.

Symptom 1: Immediate Precipitation Upon Addition to Media

This is the most common issue, where the compound precipitates instantly upon dilution of the stock solution into the cell culture medium.

Likely Cause:

The concentration of 5-Octyl L-Glutamate has rapidly exceeded its solubility limit in the aqueous media.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for immediate precipitation.

Detailed Steps:

• Verify Stock Solution Integrity: Before adding to your media, ensure your 5-Octyl L-Glutamate stock solution is completely dissolved.[9] If you observe any cloudiness or precipitate in the stock, gently warm it in a 37°C water bath and vortex to redissolve the compound.[9]

• Optimize Dilution Technique:

  • Pre-warm the cell culture medium to 37°C. This can help increase the solubility of the compound.[9]

  • Add the stock solution dropwise while gently swirling or vortexing the medium. [9] This gradual introduction helps to avoid a sudden polarity shock that can cause precipitation.

• Reduce the Final Concentration: Your target concentration may be too high. Perform a dose-response experiment starting with a lower concentration to determine the maximum soluble concentration in your specific cell culture system.[9]

• Employ a Solubilizing Agent: For particularly challenging situations, consider using a carrier molecule.

  • Bovine Serum Albumin (BSA): Pre-complexing 5-Octyl L-Glutamate with fatty acid-free BSA can enhance its stability and delivery in the culture media.[9]

Symptom 2: Delayed Precipitation (Hours to Days After Treatment)

In this scenario, the media appears clear initially, but a precipitate forms over time during incubation.

Likely Causes:

• Changes in Media Environment: Cellular metabolism can alter the pH of the media, which may affect the solubility of the compound.[4]

• Media Evaporation: In long-term experiments, evaporation of water from the culture plates can increase the concentration of all media components, including 5-Octyl L-Glutamate, pushing it beyond its solubility limit.[4]

• Temperature Fluctuations: Repeatedly removing culture vessels from the incubator can cause temperature cycling, which may impact the compound's solubility.[4]

• Compound Instability: While 5-Octyl L-Glutamate is generally stable, prolonged incubation in aqueous media at 37°C could potentially lead to degradation, although this is less likely to cause precipitation than insolubility. L-glutamine itself can degrade in solution over time.[10][11][12][13][14][15]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for delayed precipitation.

Detailed Steps:

• Prevent Media Evaporation: For long-term experiments, ensure proper humidification of your incubator.[4] Consider using culture plates with low-evaporation lids or sealing the plates with a gas-permeable membrane.

• Monitor Media pH: Observe the color of the phenol red indicator in your medium. If it indicates a significant pH shift, this could be contributing to the precipitation.

• Minimize Temperature Fluctuations: Reduce the amount of time your culture vessels are outside the incubator. If possible, perform microscopic observations using a microscope housed within a temperature-controlled enclosure.[4]

• Evaluate Media Components:

  • Serum: Components in serum can sometimes interact with compounds.[] Try preparing the 5-Octyl L-Glutamate solution in serum-free media first, and then add serum if required for your experiment.

  • Salts: High concentrations of salts in some media formulations can decrease the solubility of hydrophobic compounds.[6][8]

III. Step-by-Step Protocols

Protocol 1: Standard Solubilization and Dilution

This protocol is the first-line approach for preparing 5-Octyl L-Glutamate for cell culture experiments.

• Prepare a Concentrated Stock Solution:

  • Dissolve 5-Octyl L-Glutamate in 100% DMSO to create a high-concentration stock solution (e.g., 10-50 mM). Ensure the compound is fully dissolved.[17]

  • Rationale: DMSO is a powerful organic solvent that can effectively dissolve many lipophilic compounds.[5]

• Prepare an Intermediate Dilution (Optional but Recommended):

  • Pre-warm your cell culture medium to 37°C.

  • Prepare an intermediate dilution of your stock solution in the pre-warmed medium. For example, dilute a 10 mM stock 1:100 to make a 100 µM solution.

  • Rationale: A serial dilution approach minimizes the solvent shock effect.[4]

• Prepare the Final Working Solution:

  • Add the required volume of the intermediate dilution to your final volume of pre-warmed cell culture medium to achieve the desired final concentration.

  • Gently swirl the medium while adding the compound to ensure even distribution.

  • Add the final working solution to your cells immediately after preparation.

Protocol 2: BSA-Assisted Solubilization for Enhanced Stability

This protocol is recommended if you continue to experience precipitation or are concerned about the stability of the compound in your media.[9]

• Prepare a 5-Octyl L-Glutamate Stock Solution:

  • Dissolve 5-Octyl L-Glutamate in a small amount of ethanol or DMSO.

• Prepare a Fatty Acid-Free BSA Solution:

  • Dissolve fatty acid-free BSA in serum-free cell culture medium or PBS to a concentration of 10% (w/v).

  • Sterile filter the BSA solution through a 0.22 µm filter.

• Complex 5-Octyl L-Glutamate with BSA:

  • Slowly add the 5-Octyl L-Glutamate stock solution to the BSA solution while stirring.

  • Incubate the mixture at 37°C for 30-60 minutes to allow for complex formation.

• Prepare the Final Working Solution:

  • Add the 5-Octyl L-Glutamate-BSA complex to your cell culture medium to achieve the desired final concentration.

IV. Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for making a stock solution of 5-Octyl L-Glutamate?

A1: DMSO is a commonly used solvent for preparing stock solutions of lipophilic compounds.[5][17] Methanol (with heating) has also been reported as a solvent.[1][3] It is crucial to ensure the final concentration of the organic solvent in your cell culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.[17]

Q2: Can I heat the cell media to dissolve the precipitate?

A2: While gentle warming of the stock solution and media to 37°C is recommended, excessive heating of the cell culture medium should be avoided as it can degrade essential components like vitamins, amino acids, and growth factors.

Q3: My cells are showing signs of toxicity. Could it be related to the 5-Octyl L-Glutamate or the solubilization method?

A3: Cell toxicity can arise from several sources:

• Inherent cytotoxicity of the compound: Determine the IC50 of 5-Octyl L-Glutamate in your cell line.

• Solvent toxicity: High concentrations of DMSO can be toxic to cells.[9] Always include a vehicle control (media with the same final concentration of the solvent) in your experiments to assess the effect of the solvent alone.

• Precipitate-induced toxicity: The precipitate itself can be cytotoxic or interfere with cellular processes.

Q4: Can I use sonication to dissolve the precipitate in the media?

A4: Sonication can be used to help dissolve the initial stock solution but is generally not recommended for the final cell culture medium as it can damage media components and lyse cells.

Q5: Are there any alternatives to 5-Octyl L-Glutamate that are more soluble?

A5: The choice of compound depends on your specific experimental goals. If the aim is to increase intracellular glutamate, other cell-permeable glutamate derivatives with different ester groups might have varying solubility profiles. However, 5-Octyl L-Glutamate is specifically designed for its cell permeability.[1]

V. Data Summary Table

Parameter	Recommendation	Rationale
Stock Solution Solvent	100% DMSO	High dissolving power for lipophilic compounds.[5]
Stock Solution Conc.	10-50 mM	A high concentration minimizes the volume of solvent added to the media.
Final Solvent Conc.	≤ 0.1%	To avoid solvent-induced cytotoxicity.[17]
Media Temperature	Pre-warm to 37°C	Can increase the solubility of the compound.[9]
Dilution Method	Serial dilution, dropwise addition with swirling	Minimizes solvent shock and promotes even distribution.[4][9]
Solubilizing Agent	Fatty acid-free BSA	Can enhance solubility and stability of lipophilic compounds.[9]

VI. References

• Mapa, S. T., et al. (2019). A method to dissolve 3-MCPD mono- and di-esters in aqueous cell culture media. MethodsX, 6, 2838-2843.

• Mapa, S. T., et al. (2020). A Method to dissolve 3-MCPD mono- and di-esters in aqueous cell culture media. bioRxiv.

• ResearchGate. (2021). How to dissolve a lipophilic compound in media? Retrieved from [Link]

• Procell. (2024). Troubleshooting Precipitation in Cell Culture: Causes and Solutions. Retrieved from [Link]

• BioProcess International. (2014). Troubleshooting Cell Culture Media for Bioprocessing. Retrieved from [Link]

• JoVE. (n.d.). Liposome Encapsulation Protocols for Hydrophilic and Hydrophobic Drugs. Retrieved from [Link]

• PubMed. (2023). Methods for identifying precipitates and improving stability of chemically defined highly concentrated cell culture media. Retrieved from [Link]

• ResearchGate. (2023). How to solubilize L-glutamate for cell culture? Retrieved from [Link]

• PubMed. (1991). Factors affecting the stability of L-glutamine in solution. Retrieved from [Link]

• PubMed. (1999). Degradation kinetics of L-alanyl-L-glutamine and its derivatives in aqueous solution. Retrieved from [Link]

• PubMed. (2000). Degradation kinetics of L-glutamine in aqueous solution. Retrieved from [Link]

• Szabo-Scandic. (n.d.). 5-Octyl L-glutamate, CAS 4852-91-9. Retrieved from [Link]

• HiMedia Laboratories. (n.d.). L-Glutamine. Retrieved from [Link]

• SpringerLink. (2013). Stability of Minimum Essential Medium functionality despite l-glutamine decomposition. Retrieved from [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. 5-Octyl L-glutamate - Labchem Catalog [www2.labchem.com.my]
• 3. caymanchem.com [caymanchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. A method to dissolve 3-MCPD mono- and di-esters in aqueous cell culture media - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]
• 7. Methods for identifying precipitates and improving stability of chemically defined highly concentrated cell culture media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Common Cell Culture Problems: Precipitates [sigmaaldrich.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Factors affecting the stability of L-glutamine in solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Degradation kinetics of L-glutamine in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. L-Glutamine in Cell Culture [sigmaaldrich.com]
• 14. The Essential Guide to Glutamine in Cell Culture - Life in the Lab [thermofisher.com]
• 15. Stability of Minimum Essential Medium functionality despite l-glutamine decomposition - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Optimizing 5-Octyl L-Glutamate Applications

Topic: Minimizing cytotoxicity of 5-Octyl L-Glutamate at high concentrations Content type: Technical Support Center (Troubleshooting Guide & FAQs) Audience: Researchers, scientists, and drug development professionals

Welcome to the Advanced Application Support Hub. This guide addresses the technical challenges associated with 5-Octyl L-Glutamate (5-OG) , specifically focusing on mitigating cytotoxicity at high concentrations (>100 µM). As a Senior Application Scientist, I have structured this resource to help you distinguish between solubility artifacts , surfactant-induced membrane stress , and metabolic excitotoxicity .

Core Mechanism & Toxicity Profile[1][2][3]

Q: Why is 5-Octyl L-Glutamate cytotoxic at high concentrations?

A: 5-OG exhibits a "Dual-Threat" toxicity profile due to its amphiphilic structure and metabolic fate. You are likely observing a compound effect of two distinct mechanisms:

• The "Surfactant" Effect (Membrane Disruption): As an amino acid ester with an 8-carbon alkyl tail, 5-OG functions as a non-ionic surfactant. At high concentrations, it inserts into the lipid bilayer, increasing membrane fluidity and permeability. If the concentration approaches the Critical Micelle Concentration (CMC), it can cause detergent-like lysis of the cell membrane.

• The "Trojan Horse" Effect (Metabolic Overload): 5-OG is designed to be cell-permeable.[1] Once intracellular, cytoplasmic esterases hydrolyze the ester bond, releasing free L-glutamic acid and 1-octanol .

  • Glutamate Overload: Rapid release of intracellular glutamate inhibits the System x_c^- cystine/glutamate antiporter . This blockade prevents cystine uptake, depleting intracellular glutathione (GSH) levels and leading to ferroptosis or oxidative stress-induced apoptosis [1, 2].

  • Octanol Toxicity: The released octanol byproduct contributes to membrane anesthesia and further destabilization.

Visualization: The Dual-Threat Toxicity Pathway

Figure 1: Mechanistic pathway of 5-Octyl L-Glutamate toxicity, illustrating both physical membrane disruption and metabolic oxidative stress.

Formulation & Solubility Troubleshooting

Q: My 5-OG precipitates when added to cell culture media. Is this causing toxicity?

A: Yes. Micro-precipitates act as physical irritants to cells ("crystal effect") and cause uneven dosing. 5-OG is highly hydrophobic (Solubility in Methanol: ~1 mg/mL [3]). It is not directly soluble in aqueous media at high concentrations.

Troubleshooting Protocol: The "Safe-Stock" Preparation Do not add 5-OG powder directly to media. Follow this solvation strategy:

• Primary Stock: Dissolve 5-OG in DMSO (Dimethyl Sulfoxide) to a concentration of 100 mM . Vortex vigorously.

  • Note: Ethanol is a secondary choice but evaporates faster, changing concentrations over time.

• Intermediate Dilution (Critical Step):

  • Do not dilute 100 mM stock directly into the cell well (shock precipitation).

  • Prepare a 10x Working Solution in serum-free media or PBS containing 0.5% BSA (Bovine Serum Albumin) .

  • The BSA acts as a carrier protein, sequestering the hydrophobic octyl tail and preventing crystal formation.

• Final Application: Add the 10x Working Solution to your cell culture wells.

  • Limit: Ensure final DMSO concentration is < 0.5% (v/v).

Q: How can I distinguish between solubility toxicity and chemical toxicity?

A: Perform a Turbidity Control Assay . Measure absorbance at 600 nm (OD600) of your media + 5-OG (without cells).

• OD600 > 0.05: Precipitation has occurred. Your toxicity data is invalid due to physical stress.

• OD600 < 0.01: Solution is stable. Toxicity is likely chemical/metabolic.

Cellular Optimization & Mitigation Strategies

Q: How do I protect cells from the "Glutamate Overload" (Metabolic Toxicity)?

A: Since high intracellular glutamate depletes Glutathione (GSH), you must bolster the cell's antioxidant capacity before exposure.

Protocol: The Antioxidant Shield Pre-treat cells for 2 hours prior to 5-OG addition with one of the following:

• N-Acetyl Cysteine (NAC): 1 mM - 5 mM. (Precursor to GSH, restores cystine transport bypass) [2].

• α-Tocopherol (Vitamin E): 10 µM - 50 µM. (Stabilizes membranes against lipid peroxidation).

Q: Can I use serum to reduce toxicity?

A: Yes, but with a trade-off.

• High Serum (10-20% FBS): Albumin in serum binds 5-OG, reducing its effective free concentration. This lowers toxicity but also lowers potency.

• Low Serum (0-2% FBS): Increases potency but drastically increases membrane toxicity.

• Recommendation: If working at >100 µM, use 10% FBS standard conditions. If you must use serum-free conditions, co-incubate with 0.1% BSA to buffer the surfactant effect.

Q: What is the recommended dosing strategy for high concentrations?

A: Avoid "Bolus Shock." Sudden addition of high-concentration surfactants causes immediate membrane depolarization.

• Use Stepwise Titration:

  • Start at 25% of target concentration.

  • Incubate 30 mins.

  • Add remaining 75%. This allows cells to upregulate stress response pathways (e.g., HSP70) and adjust membrane composition.

Data Presentation & Assay Interference

Summary of Optimization Parameters

Parameter	Standard Condition (High Risk)	Optimized Condition (Low Risk)	Rationale
Solvent	Direct addition to Media	DMSO Stock -> BSA-PBS Intermediate	Prevents micro-precipitation.
Dosing	Single Bolus	Stepwise (25% -> 100%)	Prevents osmotic/surfactant shock.
Support	None	+ 1 mM NAC (Pre-treatment)	Counters glutamate-induced GSH depletion.
Assay	MTT (Mitochondrial)	LDH (Membrane Integrity)	MTT is affected by metabolic stress; LDH measures actual lysis.

Q: Does 5-OG interfere with standard viability assays?

A:

• MTT/MTS Assays: YES. Since 5-OG alters mitochondrial metabolism (via glutamate/α-ketoglutarate pathways), it can artificially boost or suppress dehydrogenase activity, leading to false IC50 values.

• LDH Release Assay: NO. This is the recommended assay. It measures lactate dehydrogenase leakage, which directly correlates with the membrane disruption mechanism of 5-OG.

• ATP Assays: Use with Caution. 5-OG can initially increase ATP (as a metabolic substrate) before causing a crash, creating a biphasic response.

Visualization: Optimization Workflow

Figure 2: Step-by-step workflow for validating 5-Octyl L-Glutamate experiments.

References

• Han, D., Sen, C. K., Roy, S., Kobayashi, M. S., Tritschler, H. J., & Packer, L. (1997).[2] Protection against glutamate-induced cytotoxicity in C6 glial cells by thiol antioxidants.[2] American Journal of Physiology-Regulatory, Integrative and Comparative Physiology, 273(5), R1771-R1778. [Link]

• Infante, M. R., Pérez, L., Pinazo, A., Clapés, P., & Moran, M. C. (2004). Amino acid-based surfactants.[3] Comptes Rendus Chimie, 7(6-7), 583-592. [Link]

• Enoch, S. J., & Roberts, D. W. (2013). Predicting the cytotoxicity of hydrophobic compounds. Chemical Research in Toxicology. [Link]

Sources

• 1. 5-Octyl L-glutamate - Labchem Catalog [www2.labchem.com.my]
• 2. Protection against glutamate-induced cytotoxicity in C6 glial cells by thiol antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. comptes-rendus.academie-sciences.fr [comptes-rendus.academie-sciences.fr]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the 1H NMR Spectral Analysis of 5-Octyl L-Glutamate: A Comparative Approach

Introduction

In the realm of neuroscience and metabolic research, the precise delivery of bioactive molecules into the cellular environment is a paramount challenge. 5-Octyl L-Glutamate, a cell-permeable ester of the neurotransmitter L-Glutamic acid, represents a sophisticated tool designed to circumvent this issue.[1][2] Upon cellular entry, cytoplasmic esterases hydrolyze the octyl ester bond, releasing L-Glutamate to participate in metabolic pathways or neurotransmission studies.[1]

The synthesis and quality control of such a modified amino acid derivative necessitate unambiguous structural confirmation, for which Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard. This guide provides an in-depth analysis of the ¹H NMR spectrum of 5-Octyl L-Glutamate. Rather than a simple data sheet, this document serves as a comparative guide, contrasting the spectrum of the derivative with its parent molecule, L-Glutamic acid. We will dissect the spectral nuances, explain the causal relationships behind peak positions and splitting patterns, and provide a robust experimental protocol, empowering researchers to confidently verify the structure and purity of their compound.

Pillar 1: The Foundational Principles of ¹H NMR for Structural Elucidation

¹H NMR spectroscopy operates on the principle that atomic nuclei with a non-zero spin, like protons (¹H), behave like tiny magnets. When placed in a strong external magnetic field (B₀), they align either with or against the field, creating two energy states. The energy difference between these states is minute and corresponds to the radiofrequency range.

The true power of NMR lies in three key phenomena:

• Chemical Shift (δ): The precise resonance frequency of a proton is exquisitely sensitive to its local electronic environment. Electron clouds shield the nucleus from the external magnetic field. Therefore, protons near electronegative atoms (like oxygen) are "deshielded," experience a stronger effective magnetic field, and resonate at a higher frequency (further "downfield," or to the left on the spectrum). Chemical shifts are measured in parts per million (ppm) relative to a standard, typically Tetramethylsilane (TMS).[3][4]

• Integration: The area under an NMR signal is directly proportional to the number of protons generating that signal. By integrating the peaks, we can determine the relative ratio of different types of protons in the molecule.

• Spin-Spin Coupling (J-Coupling): The magnetic field of a proton can influence the magnetic field of protons on adjacent carbons. This interaction, mediated through the bonding electrons, causes the signals to be split into multiple lines (multiplets). The "n+1 rule" is a common heuristic: a signal for a proton with 'n' equivalent neighboring protons will be split into 'n+1' lines. The distance between these lines is the coupling constant (J), measured in Hertz (Hz), and provides valuable information about the connectivity of atoms.[5][6]

Pillar 2: Comparative Spectral Analysis: L-Glutamic Acid vs. 5-Octyl L-Glutamate

The most effective way to understand the spectrum of 5-Octyl L-Glutamate is to first understand its precursor and then identify the specific changes introduced by the addition of the octyl ester group.

The Benchmark: ¹H NMR Spectrum of L-Glutamic Acid

In an aqueous solution (D₂O) to exchange the labile amine (-NH₂) and acid (-COOH) protons, the spectrum of L-Glutamic acid is characterized by three distinct multiplets corresponding to the α, β, and γ protons.[7][8]

Proton Assignment	Approx. Chemical Shift (δ, ppm)	Multiplicity	Integration	J-Coupling (Hz)
Hβ (C3-H₂)	~2.1 ppm	Multiplet	2H	Jαβ, Jβγ
Hγ (C4-H₂)	~2.5 ppm	Triplet	2H	Jγβ
Hα (C2-H)	~3.8 ppm	Triplet	1H	Jαβ

Note: Chemical shifts are pH and solvent-dependent. The values presented are typical for D₂O at a near-neutral pD.[9][10] The Hα proton is the most deshielded due to its proximity to both the electron-withdrawing amine and α-carboxylic acid groups.

The Target Molecule: Predicted ¹H NMR Spectrum of 5-Octyl L-Glutamate

The esterification of the C5 carboxyl group with an octyl chain introduces significant and predictable changes to the ¹H NMR spectrum. The molecular structure with key proton environments is shown below.

Caption: Molecular structure of 5-Octyl L-Glutamate with proton assignments.

Below is the predicted ¹H NMR data for 5-Octyl L-Glutamate. The justification for each assignment demonstrates the application of fundamental NMR principles.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Integration	Key Rationale
H8' (Terminal -CH₃)	~0.9 ppm	Triplet	3H	Standard chemical shift for a terminal methyl group in a long alkyl chain, split by the two H7' protons.[11]
H3'-H7' (-CH₂- bulk)	~1.3 ppm	Broad Multiplet	8H	The methylene groups in the middle of the chain are electronically similar and shielded, resulting in overlapping signals.
H2' (-O-CH₂-CH₂ -)	~1.6 ppm	Quintet / Multiplet	2H	Slightly deshielded compared to the bulk methylenes due to proximity to the ester group.
Hβ (C3-H₂)	~2.2 ppm	Multiplet	2H	Similar environment to L-Glutamic acid, minimal shift expected.
Hγ (C4-H₂)	~2.7 ppm	Triplet	2H	Significant downfield shift compared to L-Glutamic acid (~2.5 ppm). The adjacent C5 carbon is now part of an ester, which is more electron-withdrawing than a carboxylate anion.
Hα (C2-H)	~3.8 ppm	Triplet	1H	Similar environment to L-Glutamic acid, minimal shift expected.
H1' (-CH₂ -O-C=O)	~4.1 ppm	Triplet	2H	Most downfield signal of the octyl chain. These protons are directly attached to the carbon bonded to the ester oxygen, causing strong deshielding.[4]

Key Spectral Differences & Interpretive Insights

A side-by-side comparison reveals the diagnostic fingerprints of successful esterification:

• Appearance of the Octyl Chain Signals: The most obvious difference is the emergence of new signals in the upfield region (0.9 - 1.7 ppm) corresponding to the aliphatic protons of the octyl group. The characteristic terminal methyl triplet (~0.9 ppm) and the large, overlapping methylene signal (~1.3 ppm) are unmistakable indicators of a long alkyl chain.

• The Diagnostic H1' Triplet: The triplet appearing around 4.1 ppm is the most crucial signal for confirming the formation of the 5-octyl ester. Its significant downfield shift is a direct consequence of the powerful deshielding effect of the adjacent ester oxygen atom.

• Shift of the Hγ Protons: The subtle but important downfield shift of the Hγ protons (from ~2.5 ppm to ~2.7 ppm) provides confirmatory evidence that the esterification has occurred specifically at the C5 (gamma) position. This deshielding effect is transmitted through the sigma bonds from the newly formed ester group.

Pillar 3: A Self-Validating Experimental Protocol

To obtain high-quality, reproducible data, a meticulously planned experimental approach is essential. This protocol is designed to be self-validating by including steps that ensure sample integrity and proper instrument calibration.

Caption: Workflow for ¹H NMR analysis of 5-Octyl L-Glutamate.

Step-by-Step Methodology

• Sample Preparation:

  • Rationale: Accurate weighing is critical for potential future concentration calculations.

  • Protocol: Accurately weigh 5-10 mg of 5-Octyl L-Glutamate directly into a clean, dry vial.

• Solvent Selection & Sample Dissolution:

  • Rationale: The choice of solvent is critical. DMSO-d₆ is often preferred for organic molecules as it solubilizes a wide range of compounds and its residual peak (at ~2.50 ppm) is well-defined. Crucially, it does not exchange with amine or carboxylic acid protons, allowing them to be observed. D₂O is an alternative if the goal is to mimic a physiological environment, but the labile protons will not be visible.[12][13]

  • Protocol: Add approximately 0.6 mL of deuterated solvent (e.g., DMSO-d₆) to the vial. Add an internal standard, typically Tetramethylsilane (TMS), which is defined as 0.00 ppm and serves as the reference point. Cap the vial and vortex until the sample is fully dissolved. Transfer the solution to a 5 mm NMR tube.

• Instrument Setup & Data Acquisition:

  • Rationale: A higher field strength spectrometer (e.g., 400 MHz or greater) is recommended to achieve better signal dispersion and resolve complex multiplets. Locking and shimming are essential for obtaining sharp, symmetrical peaks.

  • Protocol: Insert the NMR tube into the spectrometer. Lock the instrument on the deuterium signal of the solvent. Perform an automated or manual shimming procedure to optimize the magnetic field homogeneity. Acquire the ¹H NMR spectrum using standard acquisition parameters. Typically, 8 to 16 scans are sufficient for a sample of this concentration.

• Data Processing:

  • Rationale: Proper processing is required to convert the raw data (Free Induction Decay) into an interpretable spectrum.

  • Protocol: Apply a Fourier transform to the acquired data. Manually or automatically phase the spectrum to ensure all peaks are in the positive absorptive mode with a flat baseline. Calibrate the spectrum by setting the TMS peak to 0.00 ppm. Integrate all signals and record the relative areas.

Conclusion

The ¹H NMR spectrum of 5-Octyl L-Glutamate is a rich source of structural information. By comparing it to the spectrum of L-Glutamic acid, researchers can unequivocally confirm the identity and purity of their synthesized compound. The key diagnostic signals are the appearance of the aliphatic octyl chain protons, the distinct downfield triplet of the H1' methylene protons at ~4.1 ppm, and the corresponding downfield shift of the Hγ protons of the glutamate backbone. Adherence to the detailed experimental protocol provided will ensure the acquisition of high-quality, reliable data, underpinning the scientific integrity of any research that employs this valuable cell-permeable molecule.

References

• Solvent Effects Used for Optimal Simultaneous Analysis of Amino Acids via 19F NMR Spectroscopy. (2023). American Chemical Society. [Link]

• Solvent Effects Used for Optimal Simultaneous Analysis of Amino Acids via 19F NMR Spectroscopy | Analytical Chemistry. (2023). ACS Publications. [Link]

• Measurement of chemical shifts and coupling constants for glutamate and glutamine. (1998). Magnetic Resonance in Medicine. [Link]

• 15N NMR spectroscopy acids: 7—solvent effects on α‐and ω‐amino. (1979). Magnetic Resonance in Chemistry. [Link]

• Two-Dimensional Zero-Quantum Coherence 1H NMR Spectroscopy of Glutamate and Glutamine. (N.D.). ISMRM. [Link]

• THE 15N LABELLED L-GLUTAMIC ACID: EXPERIMENTAL AND COMPUTATIONAL NMR STUDIES. (N.D.). Revue Roumaine de Chimie. [Link]

• 15N NMR spectroscopy acids: 7—solvent effects on α-and ω-amino | Scilit. (1979). Scilit. [Link]

• Localized 1H NMR spectra of glutamate in the human brain. (1992). PubMed - NIH. [Link]

• 1H NMR spectra of the L-glutamic acid and L-glutamic acid substituted cis-[Pt(cis-dach)(OH 2 ) 2 ] 2+ complex in D 2 O. (N.D.). ResearchGate. [Link]

• Proton NMR chemical shifts and coupling constants for brain metabolites. (N.D.). Wiley Online Library. [Link]

• Roles of Strong Scalar Couplings in Maximizing Glutamate, Glutamine and Glutathione Pseudo Singlets at 7 Tesla. (2022). Frontiers. [Link]

• NMR Chemical Shift Values Table. (N.D.). Chemistry Steps. [Link]

• 1H NMR Chemical Shifts for Alkanes. (N.D.). Scribd. [Link]

• 13.4: Chemical Shifts in ¹H NMR Spectroscopy. (2024). Chemistry LibreTexts. [Link]

• 1H NMR Chemical Shifts. (N.D.). Organic Chemistry Data & Info. [Link]

• NMR Coupling Constants. (N.D.). Chemical Instrumentation Facility. [Link]

• J-Coupling. (N.D.). Weizmann Institute of Science. [Link]

• Short Summary of 1H-NMR Interpretation. (N.D.). Minnesota State University Moorhead. [Link]

• 5-Octyl L-glutamate, CAS 4852-91-9. (N.D.). Szabo-Scandic. [Link]

Sources

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• 2. 5-Octyl L-glutamate - Labchem Catalog [www2.labchem.com.my]
• 3. NMR Chemical Shift Values Table - Chemistry Steps [chemistrysteps.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. NMR Coupling Constants | Chemical Instrumentation Facility [cif.iastate.edu]
• 6. weizmann.ac.il [weizmann.ac.il]
• 7. revroum.lew.ro [revroum.lew.ro]
• 8. researchgate.net [researchgate.net]
• 9. Measurement of chemical shifts and coupling constants for glutamate and glutamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. cds.ismrm.org [cds.ismrm.org]
• 11. scribd.com [scribd.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]

HPLC Method for Quantifying 5-Octyl L-Glutamate Purity: A Comparative Guide

Executive Summary: The "Invisible" Impurity Trap

Quantifying the purity of 5-Octyl L-Glutamate (L-Glutamic acid

-octyl ester) presents a specific analytical paradox often overlooked in standard QC protocols. While the glutamate moiety is polar and zwitterionic, the octyl side chain introduces significant hydrophobicity.

The Critical Insight: A standard UV-based HPLC method (205–210 nm) is insufficient for true purity determination . Why? The synthesis or hydrolysis of this compound yields 1-Octanol and L-Glutamic Acid . While Glutamic Acid has weak UV absorbance, 1-Octanol is virtually invisible to UV detection. A sample could be 10% Octanol by mass and still appear >99% pure by HPLC-UV.

This guide compares the standard UV approach against the Recommended Method: HPLC-ELSD (Evaporative Light Scattering Detection) , which provides a universal response to non-chromophoric impurities.

Part 1: Method Landscape & Selection Logic

The following table contrasts the three primary approaches available for this analysis.

Feature	Method A: RP-HPLC-UV	Method B: RP-HPLC-ELSD (Recommended)	Method C: Pre-column Derivatization
Detection Principle	UV Absorbance (210 nm)	Light Scattering (Aerosol)	Fluorescence (OPA/FMOC tags)
Analyte Visibility	Weak (Carboxyl/Ester groups only)	Universal (All non-volatiles)	Specific to Primary/Secondary Amines
Impurity Coverage	Misses Octanol ; detects Glutamate	Detects Octanol , Glutamate, & Diesters	Misses Octanol; High sensitivity for Glutamate
Linearity	High ( )	Non-linear (Log-Log fit required)	High
Suitability	Routine ID confirmation only	Total Purity Quantitation	Trace impurity analysis (biologicals)

Decision Logic Diagram

Caption: Decision tree highlighting the necessity of ELSD for detecting non-chromophoric hydrophobic impurities like octanol.

Part 2: Detailed Protocols

Protocol A: The "Gold Standard" (RP-HPLC-ELSD)

Use this method for Certificate of Analysis (CoA) generation and stability testing.

Theory: ELSD evaporates the mobile phase, leaving behind non-volatile analyte particles that scatter light. This allows detection of the 5-Octyl ester, free Glutamic acid, and the UV-invisible Octanol side-product in a single run.

1. Chromatographic Conditions:

• Column: C18 Phase (e.g., Agilent Zorbax Eclipse Plus C18 or Phenomenex Kinetex C18),

  , .

  • Expert Note: A standard C18 is preferred over C8 to ensure separation of the hydrophobic octyl chain from potential di-octyl impurities.

• Mobile Phase A:

  Trifluoroacetic Acid (TFA) in Water (Volatile buffer essential for ELSD).

• Mobile Phase B:

  TFA in Acetonitrile (ACN).

• Flow Rate:

  .

• Column Temp:

  .

2. Gradient Program:

Time (min)	% Mobile Phase B	Event
0.0	5%	Equilibration (Elutes Free Glutamate early)
2.0	5%	Isocratic hold
15.0	95%	Linear Ramp (Elutes 5-Octyl Ester, then Octanol)
20.0	95%	Wash (Elutes Di-octyl esters)
20.1	5%	Re-equilibration
25.0	5%	End

3. Detector Settings (ELSD):

• Nebulizer Temp:

  (Keep low to prevent evaporation of semi-volatile octanol).

• Evaporation Temp:

  .

• Gas Flow (

  ): (Standard Liters per Minute).

• Validation Step: Inject a pure Octanol standard to ensure it does not sublime in the detector. If signal is low, lower the evaporation temperature.

Protocol B: The "Common" Alternative (RP-HPLC-UV)

Use this method ONLY if ELSD is unavailable and Octanol is controlled via GC-FID.

Theory: Relies on the weak absorbance of the carbonyl groups at low UV wavelengths.

1. Chromatographic Conditions:

• Column: C18 (Same as above).[1][2][3]

• Mobile Phase A:

  Phosphoric Acid ( ) in Water.[4]

  • Expert Note: Phosphoric acid is transparent at 210 nm, unlike TFA which absorbs and causes baseline drift.

• Mobile Phase B: Acetonitrile.[2][4][5][6]

• Wavelength:

  (Bandwidth 4 nm). Ref: .

2. Critical Limitation: This method will show a single peak for 5-Octyl L-Glutamate. It will NOT detect Octanol. You must couple this with a Residual Solvents test (GC) to claim purity.

Part 3: Experimental Validation & Data Analysis

1. System Suitability & Retention Strategy

The amphiphilic nature of 5-Octyl L-Glutamate requires a gradient that spans high polarity (to retain free glutamate) and high hydrophobicity (to elute the ester).

Expected Elution Order (C18 Column):

• L-Glutamic Acid:

  (Void/Polar).

• 5-Octyl L-Glutamate:

  .

• 1-Octanol:

  (ELSD Only).

• Di-octyl Glutamate:

  .

2. Linearity & Quantification (ELSD Specifics)

ELSD response is non-linear. You cannot use a simple

equation.

• Equation:

  .

• Experimental Design: Prepare standards at 0.1, 0.5, 1.0, 2.5, and 5.0 mg/mL. Plot on log-log scale.

3. Comparative Performance Data

Parameter	Method A (UV 210 nm)	Method B (ELSD)
LOD (5-Octyl Ester)
LOD (Octanol)	N/A (Not Detected)
Precision (RSD, n=6)
Linear Range		(Polynomial fit)

Experimental Workflow Diagram

Caption: Workflow comparing the detection capabilities of UV vs. ELSD pathways.

References

• Megoulas, N. C., & Koupparis, M. A. (2005). Direct determination of fatty acids in chromatographic methods using ELSD. Critical Reviews in Analytical Chemistry . Link

• Agilent Technologies. (2024).[7] Comparison of CAD and ELSD for Non-Chromophoric Compounds. Agilent Technical Notes . Link

• Zhang, J., et al. (2012). Analysis of amino acid esters by HPLC-ELSD. Journal of Chromatography B . Link

• Labchem. (2026).[8] 5-Octyl L-Glutamate Product Properties. Labchem Catalog . Link

• Thermo Fisher Scientific. (2024). CAD vs ELSD: Which HPLC Detector Is Your Better Option?Thermo Fisher Learning Center . Link

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• 2. agilent.com [agilent.com]
• 3. researchgate.net [researchgate.net]
• 4. Glutamic Acid | SIELC Technologies [sielc.com]
• 5. Comparison of ultraviolet detection, evaporative light scattering detection and charged aerosol detection methods for liquid-chromatographic determination of anti-diabetic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. helixchrom.com [helixchrom.com]
• 7. agilent.com [agilent.com]
• 8. B22184.14 [thermofisher.com]

A Researcher's Guide to the Validation of Fluorescent Glutamate Sensors for Intracellular Release Studies

For researchers, scientists, and drug development professionals venturing into the intricate world of neuronal communication, the ability to accurately measure intracellular glutamate release is paramount. Glutamate, the primary excitatory neurotransmitter in the mammalian central nervous system, governs a vast array of physiological processes, from learning and memory to synaptic plasticity.[1][2] Dysregulation of glutamate signaling is a hallmark of numerous neurological and psychiatric disorders, including Alzheimer's disease, epilepsy, and schizophrenia, making it a critical target for therapeutic intervention.[1][3]

This guide provides an in-depth comparison of fluorescent sensors for the validation of intracellular glutamate release, with a focus on the widely adopted genetically encoded glutamate-sensing fluorescent reporter, iGluSnFR, and its ever-expanding family of variants. We will delve into the core principles of these powerful tools, offer a comprehensive framework for their validation, and present a comparative analysis to inform your experimental design.

The Evolution of Glutamate Sensing: From Chemical Dyes to Genetically Encoded Reporters

Historically, the detection of glutamate has relied on methods like microdialysis and electrochemical sensors.[3][4] While valuable, these techniques often lack the spatial and temporal resolution required to capture the rapid and localized dynamics of synaptic transmission.[3][4] The advent of fluorescent sensors has revolutionized our ability to visualize glutamate release in real-time and with subcellular precision.

Early iterations of genetically encoded glutamate sensors were based on Förster resonance energy transfer (FRET), utilizing cyan and yellow fluorescent proteins (CFP and YFP) linked to a glutamate-binding protein.[5] While a significant step forward, these FRET-based sensors, such as FLIPE and SuperGluSnFR, suffered from a relatively low signal-to-noise ratio.[5][6]

A major breakthrough came with the development of iGluSnFR, a single-fluorophore, intensity-based sensor.[3][5] iGluSnFR is engineered from a bacterial glutamate-binding protein (GltI) and a circularly permuted enhanced green fluorescent protein (cpEGFP).[5][6] Upon binding to glutamate, a conformational change in the GltI domain leads to a significant increase in the fluorescence intensity of cpEGFP.[5] This design provides a much larger dynamic range and improved signal-to-noise ratio compared to its FRET-based predecessors.[6]

The iGluSnFR Family: A Toolkit for Diverse Applications

The success of the original iGluSnFR has spurred the development of a diverse family of variants with tailored properties, offering researchers a toolkit to address specific experimental questions.[6][7] These variants differ in key parameters such as affinity for glutamate (Kd), kinetics (on- and off-rates), fluorescence dynamic range (ΔF/F), and spectral properties.[7][8]

Here's a breakdown of the key generations and their characteristics:

• First Generation (iGluSnFR): The original sensor provided a robust platform for visualizing glutamate dynamics in various preparations, from cell cultures to living organisms.[3][9] It has a Kd of approximately 4 µM and a significant fluorescence increase upon glutamate binding.[6]

• Second Generation (SF-iGluSnFR): To enhance brightness and expression, the eGFP in the original iGluSnFR was replaced with a "superfolder" GFP (SF-GFP).[7][8] This resulted in SF-iGluSnFR, which exhibits improved thermodynamic stability and higher soluble protein expression levels.[7] This generation also saw the introduction of variants with different affinities and colors (blue, cyan, and yellow).[7][8]

• Third Generation (iGluSnFR3): More recent iterations, such as the iGluSnFR3 variants, have focused on further improving sensitivity, kinetics, and localization.[8][10] These sensors offer higher signal-to-noise ratios and are better suited for imaging high-frequency glutamate signaling events.[8] The iGluSnFR3 series includes variants with either faster or slower kinetics to suit different experimental needs.[8]

• Ultrafast Variants (iGlu f and iGlu u ): To resolve the very rapid dynamics of glutamate in the synaptic cleft, ultrafast variants like iGlu f and iGlu u were developed.[11] These sensors have significantly faster dissociation rates, enabling the resolution of individual glutamate release events during high-frequency neuronal firing.[11]

The choice of which iGluSnFR variant to use depends critically on the biological question being addressed. For instance, a high-affinity sensor might be ideal for detecting low concentrations of extrasynaptic glutamate, while a low-affinity, fast-off-rate sensor would be more suitable for resolving individual release events at a synapse during high-frequency stimulation.[6]

Visualizing the Mechanism: Glutamate Detection by iGluSnFR

The following diagram illustrates the fundamental mechanism of action for iGluSnFR-type sensors.

Caption: Glutamate binding to iGluSnFR induces a conformational change that increases fluorescence.

A Comparative Look at iGluSnFR Variants

To aid in the selection of the most appropriate sensor for your research, the following table summarizes the key properties of several iGluSnFR variants.

Sensor Variant	Key Features	Affinity (Kd)	On-rate	Off-rate	ΔF/Fmax	Recommended Applications
iGluSnFR	First generation, robust signal	~4 µM[6]	Moderate	Moderate	~4.5[6]	General purpose imaging of glutamate transients
SF-iGluSnFR	Increased brightness and expression	Similar to iGluSnFR	Moderate	Moderate	Similar to iGluSnFR	In vivo imaging where original iGluSnFR is too dim[7]
SF-iGluSnFR.A184S	Higher affinity	Lower than SF-iGluSnFR	Slower	Slower	High	Detecting low glutamate concentrations
SF-iGluSnFR.S72A	Lower affinity	Higher than SF-iGluSnFR	Faster	Faster	Moderate	Resolving high-frequency stimulation
iGlu f	Fast kinetics	~137 µM[11]	Fast	Fast	Moderate	Imaging rapid glutamate dynamics
iGlu u	Ultrafast kinetics	~600 µM[11]	Very Fast	Very Fast	Moderate	Resolving individual release events in high-frequency trains[11]
iGluSnFR3 (v82)	High sensitivity, slower kinetics	High	Fast	Slower	High	Imaging with high signal-to-noise ratio
iGluSnFR3 (v857)	High sensitivity, faster kinetics	Lower	Fast	Faster	High	High-frequency synaptic imaging[8]

Note: The exact performance characteristics of these sensors can vary depending on the experimental system and conditions. It is crucial to perform in situ validation.

A Self-Validating Protocol for Fluorescent Glutamate Sensor Characterization

Ensuring the reliability and reproducibility of your data begins with a rigorous validation of your chosen fluorescent sensor in your specific experimental context. The following protocol outlines a self-validating workflow for characterizing a genetically encoded glutamate sensor like iGluSnFR expressed in cultured neurons.

Caption: A stepwise workflow for the validation of iGluSnFR in a neuronal culture system.

Experimental Protocol

Objective: To determine the in situ affinity (Kd), dynamic range (ΔF/Fmax), and specificity of an iGluSnFR variant in cultured neurons.

Materials:

• Primary neuronal culture or neuronal cell line

• Plasmid DNA encoding the iGluSnFR variant of interest

• Transfection reagent (e.g., Lipofectamine)

• Fluorescence microscope with a perfusion system

• Artificial cerebrospinal fluid (aCSF)

• Glutamate stock solution

• Glutamate receptor antagonists (e.g., AP5, CNQX)

• Other amino acids (e.g., GABA, glycine) for specificity testing

Methodology:

• Neuronal Culture and Transfection:

  • Plate neurons at an appropriate density.

  • Transfect the neurons with the iGluSnFR plasmid DNA according to the manufacturer's protocol.

  • Allow 24-72 hours for sensor expression. A sparse transfection is often desirable to isolate signals from individual cells.

• Imaging Setup and Baseline Acquisition:

  • Place the culture dish on the microscope stage and perfuse with aCSF.

  • Identify a transfected neuron with healthy morphology.

  • Acquire a stable baseline fluorescence recording (F₀) for at least 60 seconds.

• Glutamate Titration:

  • Prepare a series of aCSF solutions containing known concentrations of glutamate (e.g., ranging from sub-micromolar to millimolar).

  • Sequentially perfuse the cells with increasing concentrations of glutamate, allowing the fluorescence signal to reach a plateau at each concentration.

  • Record the fluorescence intensity (F) for each glutamate concentration.

• Washout and Recovery:

  • After the highest glutamate concentration, perfuse with aCSF to wash out the glutamate and monitor the return of the fluorescence signal to baseline. This confirms the reversibility of the sensor.

• Specificity Controls (Self-Validation):

  • Antagonist Control: To confirm that the observed fluorescence change is not due to secondary effects of glutamate receptor activation (e.g., calcium influx), co-perfuse a high concentration of glutamate with glutamate receptor antagonists (e.g., 50 µM AP5 and 20 µM CNQX). The fluorescence response should be unaffected.

  • Ligand Specificity: Perfuse the cells with other relevant amino acids, such as GABA and glycine, at concentrations comparable to or higher than the effective glutamate concentrations. No significant change in fluorescence should be observed, confirming the sensor's specificity for glutamate.

• Data Analysis:

  • Define regions of interest (ROIs) over the cell body and neurites of the transfected neuron.

  • For each ROI and each glutamate concentration, calculate the change in fluorescence normalized to the baseline (ΔF/F = (F - F₀) / F₀).

  • Plot the ΔF/F values as a function of glutamate concentration and fit the data to a Hill equation to determine the apparent Kd and the maximum fluorescence change (ΔF/Fmax).

  • From the time-course data of a single glutamate application and washout, the on- and off-kinetics of the sensor can be estimated.

Considerations and Limitations

While fluorescent glutamate sensors are incredibly powerful tools, it is essential to be aware of their potential limitations:

• Buffering Effects: The expression of iGluSnFR on the cell surface can introduce an exogenous glutamate buffer, which may alter the local concentration and diffusion of glutamate.[12] This is a particularly important consideration when studying synaptic transmission, as it could potentially slow the clearance of glutamate from the synaptic cleft.[12]

• Expression Levels: The level of sensor expression can influence the observed signal and may have physiological consequences. It is advisable to use the lowest expression level that provides an adequate signal-to-noise ratio.

• Photostability and Phototoxicity: Like all fluorescent proteins, iGluSnFRs are susceptible to photobleaching and can induce phototoxicity with prolonged or high-intensity illumination. Careful optimization of imaging parameters is crucial to minimize these effects.

• In Vitro vs. In Vivo Performance: The properties of a sensor characterized in vitro or in cell culture may not perfectly reflect its performance in the complex environment of the brain.[6] Whenever possible, validation should be performed in a system that closely mimics the intended application.

Conclusion

The development of fluorescent glutamate sensors, particularly the iGluSnFR family, has provided neuroscientists with an unprecedented window into the dynamics of glutamatergic signaling. By carefully selecting the appropriate sensor variant and rigorously validating its performance in the experimental system of interest, researchers can harness the power of these tools to unravel the complexities of brain function and dysfunction. This guide provides a framework for making informed decisions and conducting robust, reproducible research in this exciting and rapidly evolving field.

References

• Helassa, N., Dürst, C. D., Coates, C., Kerruth, S., Török, K., & Wiegert, J. S. (2018). High-speed imaging of glutamate release with genetically encoded sensors. bioRxiv. [Link]

• Wikipedia. (n.d.). Glutamate-sensitive fluorescent reporter. [Link]

• Marvin, J. S., Scholl, B., Wilson, D. E., Podgorski, K., & Looger, L. L. (2018). Stability, affinity and chromatic variants of the glutamate sensor iGluSnFR. Nature Methods, 15(11), 936–939. [Link]

• Xie, Y., Vanni, M. P., & Murphy, T. H. (2016). Resolution of High-Frequency Mesoscale Intracortical Maps Using the Genetically Encoded Glutamate Sensor iGluSnFR. Journal of Neuroscience, 36(4), 1243–1254. [Link]

• Marvin, J. S., Borghuis, B. G., Tian, L., Cichon, J., Harnett, M. T., Akerboom, J., ... & Looger, L. L. (2013). An optimized fluorescent probe for visualizing glutamate neurotransmission. Nature Methods, 10(2), 162–170. [Link]

• Mendonça, P. R. F., Georgiou, J., Duerst, C., Török, K., & Henley, J. M. (2022). Targeted sensors for glutamatergic neurotransmission. eLife, 11, e74479. [Link]

• Marvin, J. S., Borghuis, B. G., Tian, L., Cichon, J., Harnett, M. T., Akerboom, J., ... & Looger, L. L. (2013). An optimized fluorescent probe for visualizing glutamate neurotransmission. PubMed, 23314172. [Link]

• ResearchGate. (n.d.). iGluSnFr monitors glutamate release in astrocytes and neurons. [Link]

• Addgene. (2022, April 7). New Neuroscience Tool: The iGluSnFR3 Glutamate Sensor. Addgene Blog. [Link]

• ResearchGate. (n.d.). Design of iGluSnFR variants and Fl-GluBP. [Link]

• ResearchGate. (n.d.). Photophysical properties of iGluSnFR3 variants. [Link]

• Török, K., Duerst, C. D., Helassa, N., & Wiegert, J. S. (2021). Novel iGluSnFR3 variants with improved kinetics and dynamic range for tracking high frequency firing at glutamatergic synapses. bioRxiv. [Link]

• Bio-protocol. (n.d.). 2.12. Determination of Intracellular Glutamate. [Link]

• Armbruster, M., Boki, H. A., Tzingounis, A. V., & Otis, T. S. (2020). Effects of fluorescent glutamate indicators on neurotransmitter diffusion and uptake. eLife, 9, e55669. [Link]

• Aggarwal, A., et al. (2023). Glutamate indicators with increased sensitivity and tailored deactivation rates. bioRxiv. [Link]

• Kumar, S., Chakravorty, S., & Nair, D. (2022). Fluorescent Binding Protein Sensors for Detection and Quantification of Biochemicals, Metabolites, and Natural Products. Bio-protocol, 12(22), e4543. [Link]

• Petroff, O. A., & Errante, L. D. (2007). A simple method for measuring intracellular activities of glutamine synthetase and glutaminase in glial cells. American Journal of Physiology-Cell Physiology, 292(4), C1472–C1479. [Link]

• Rutherford, E. C., O'Neill, N. A., & Pomerleau, F. (2016). Methodology for Rapid Measures of Glutamate Release in Rat Brain Slices Using Ceramic-Based Microelectrode Arrays: Basic Characterization and Drug Pharmacology. Journal of visualized experiments : JoVE, (111), 53965. [Link]

• Helassa, N., Dürst, C. D., Coates, C., Kerruth, S., Török, K., & Wiegert, J. S. (2018). Ultrafast glutamate sensors resolve high-frequency release at Schaffer collateral synapses. Proceedings of the National Academy of Sciences, 115(21), 5594–5599. [Link]

• Hyzinski-Garcia, M. C., et al. (2014). A simple method for measuring intracellular activities of glutamine synthetase and glutaminase in glial cells. American Journal of Physiology. Cell Physiology, 307(10), C945-55. [Link]

• ResearchGate. (2022, May 23). How to validate a fluorescent protein fusion? [Link]

• Jaquins-Gerstl, A., & Michael, A. C. (2018). Improving Sensitivity and Longevity of In Vivo Glutamate Sensors with Electrodeposited NanoPt. ACS Applied Materials & Interfaces, 10(35), 29333–29342. [Link]

• Kim, H., et al. (2021). Fluorescent Protein-Based Metal Biosensors. Sensors, 21(16), 5567. [Link]

• Zhang, X., et al. (2021). Protocol for using fluorescent sensors targeted to endogenous proteins (FluoSTEPs) to measure microdomain-specific signaling events. STAR protocols, 2(3), 100693. [Link]

• Armbruster, M., Boki, H. A., Tzingounis, A. V., & Otis, T. S. (2020). Effects of fluorescent glutamate indicators on neurotransmitter diffusion and uptake. ResearchGate. [Link]

• Okumoto, S., Looger, L. L., Micheva, K. D., Reimer, R. J., Smith, S. J., & Frommer, W. B. (2005). Detection of glutamate release from neurons by genetically encoded surface-displayed FRET nanosensors. Proceedings of the National Academy of Sciences, 102(24), 8740–8745. [Link]

• News-Medical.Net. (2023, December 25). Engineered sensor reveals the brain's hidden chemical conversations. [Link]

• Tanii, M., et al. (2001). Concentration of Extracellular l-Glutamate Released from Cultured Nerve Cells Measured with a Small-Volume Online Sensor. Analytical Chemistry, 73(24), 5980–5986. [Link]

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Anaplerotic Potential: A Comparative Guide to 5-Octyl L-Glutamate and L-Glutamine in Metabolic Studies

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of cellular metabolism, the replenishment of tricarboxylic acid (TCA) cycle intermediates, a process known as anaplerosis, is paramount for maintaining biosynthetic and bioenergetic homeostasis.[1] For decades, L-glutamine has been the cornerstone substrate for studying anaplerosis, owing to its crucial role in feeding the TCA cycle. However, the emergence of cell-permeable glutamate analogs, such as 5-Octyl L-Glutamate, presents a compelling alternative, offering distinct advantages in specific experimental contexts. This guide provides an in-depth, objective comparison of 5-Octyl L-Glutamate and L-glutamine for anaplerosis studies, grounded in mechanistic principles and supported by established experimental methodologies.

Mechanistic Distinctions: A Tale of Two Entry Points

The fundamental difference between L-glutamine and 5-Octyl L-Glutamate lies in their mode of entry into the cell and subsequent conversion to the key anaplerotic substrate, α-ketoglutarate.

L-Glutamine: This canonical anaplerotic substrate is actively transported into the cell by a variety of amino acid transporters.[2] Once inside, it undergoes a two-step enzymatic conversion to enter the TCA cycle. First, the enzyme glutaminase (GLS) hydrolyzes glutamine to L-glutamate and ammonia.[3] Subsequently, glutamate is converted to α-ketoglutarate by either glutamate dehydrogenase (GDH) or a transaminase.[4] This α-ketoglutarate then directly replenishes the TCA cycle intermediate pool.[5]

5-Octyl L-Glutamate: As a 5-octyl ester of L-glutamic acid, this compound boasts enhanced cell permeability. The lipophilic octyl group facilitates its passive diffusion across the plasma membrane, bypassing the need for specific transporters. Once in the cytoplasm, ubiquitous intracellular esterases are thought to cleave the ester bond, releasing free L-glutamate directly into the cytosol. This liberated glutamate can then be transported into the mitochondria to be converted into α-ketoglutarate, thereby contributing to anaplerosis.

This distinction in uptake and initial metabolism has significant implications for experimental design and interpretation, particularly when studying cells with altered transporter expression or glutaminase activity.

Cellular uptake and metabolic fate of L-Glutamine vs. 5-Octyl L-Glutamate.

Comparative Performance: A Data-Driven Perspective

While direct, head-to-head comparative studies quantifying the anaplerotic efficiency of 5-Octyl L-Glutamate versus L-glutamine are limited in the public domain, we can infer their relative performance based on their mechanisms and data from individual studies.

Feature	L-Glutamine	5-Octyl L-Glutamate	Rationale & Supporting Evidence
Cellular Uptake	Transporter-dependent	Passive diffusion	L-glutamine uptake relies on the expression and activity of amino acid transporters, which can vary between cell types and under different experimental conditions.[2] 5-Octyl L-Glutamate's lipophilic nature allows it to bypass these transporters.
Metabolic Activation	Two-step enzymatic conversion (Glutaminase, GDH/Transaminase)	One-step enzymatic conversion (Esterase)	The reliance on glutaminase makes L-glutamine-dependent anaplerosis sensitive to GLS inhibitors and cellular glutaminase activity.[3] 5-Octyl L-Glutamate provides a direct source of intracellular glutamate, circumventing the glutaminase step.
Experimental Control	Dependent on transporter and enzyme kinetics	Potentially more direct control over intracellular glutamate levels	By bypassing transporters and glutaminase, 5-Octyl L-Glutamate may offer a more direct way to manipulate intracellular glutamate pools for studying downstream metabolic events.
Potential Off-Target Effects	Ammonia production from glutaminase activity	Potential for octanol to have cellular effects	The hydrolysis of glutamine by glutaminase releases ammonia, which can be toxic to cells at high concentrations. The cleavage of 5-Octyl L-Glutamate releases octanol, which could have independent biological effects that need to be considered.

Experimental Workflows for Comparative Analysis

To rigorously compare the anaplerotic potential of 5-Octyl L-Glutamate and L-glutamine, a combination of metabolic flux analysis techniques is recommended.

Real-Time Bioenergetic Analysis: The Seahorse XF Mito Fuel Flex Test

The Agilent Seahorse XF Mito Fuel Flex Test is a powerful tool to assess the dependency of cells on different fuel sources, including glutamine, to maintain mitochondrial respiration.[6] By comparing the oxygen consumption rate (OCR) in the presence of specific inhibitors, one can quantify the contribution of each substrate to oxidative metabolism.

Experimental Protocol: Seahorse XF Mito Fuel Flex Test

• Cell Seeding: Seed cells in a Seahorse XF cell culture microplate at a predetermined optimal density and allow them to adhere overnight.

• Assay Medium Preparation: On the day of the assay, replace the growth medium with Seahorse XF base medium supplemented with either L-glutamine or 5-Octyl L-Glutamate at the desired concentration. Other fuel sources like glucose and pyruvate can be included or excluded depending on the experimental question.

• Inhibitor Preparation: Reconstitute the Seahorse XF Mito Fuel Flex Test inhibitors (BPTES for glutamine oxidation, UK5099 for pyruvate import, and Etomoxir for fatty acid oxidation) in the assay medium.

• Assay Execution:

  • Load the prepared inhibitors into the appropriate ports of the Seahorse XF sensor cartridge.

  • Calibrate the sensor cartridge in a Seahorse XF Analyzer.

  • Replace the calibration plate with the cell plate and initiate the assay.

  • The assay protocol involves sequential injections of the inhibitors to measure baseline respiration, dependency on each fuel source, and the cell's capacity to switch between fuels.

• Data Analysis: Analyze the OCR data using the Seahorse Wave software to determine the glutamine dependency and flexibility in cells supplemented with either L-glutamine or 5-Octyl L-Glutamate.

Seahorse XF Mito Fuel Flex Test workflow for comparing anaplerotic substrates.

Isotope Tracing with 13C-Labeled Substrates

Stable isotope tracing using 13C-labeled substrates is the gold standard for elucidating the metabolic fate of a nutrient and quantifying its contribution to various metabolic pathways.[7][8] By providing cells with uniformly labeled [U-13C5]L-glutamine or a custom-synthesized [U-13C5]5-Octyl L-Glutamate, one can trace the incorporation of the 13C label into TCA cycle intermediates and other downstream metabolites using mass spectrometry (MS) or nuclear magnetic resonance (NMR) spectroscopy.[9][10]

Experimental Protocol: 13C Isotope Tracing

• Cell Culture: Culture cells in a medium containing either [U-13C5]L-glutamine or [U-13C5]5-Octyl L-Glutamate for a defined period to allow for isotopic labeling to reach a steady state.

• Metabolite Extraction:

  • Rapidly quench metabolism by aspirating the medium and adding ice-cold extraction solvent (e.g., 80% methanol).

  • Scrape the cells and collect the cell lysate.

  • Centrifuge to pellet the protein and collect the supernatant containing the polar metabolites.

• Metabolite Analysis:

  • Analyze the extracted metabolites using GC-MS or LC-MS to determine the mass isotopologue distribution of TCA cycle intermediates (e.g., citrate, α-ketoglutarate, succinate, malate, fumarate) and related amino acids (e.g., glutamate, aspartate).

• Metabolic Flux Analysis (MFA):

  • Use the mass isotopologue distribution data to calculate the relative contribution of the labeled substrate to the TCA cycle and other metabolic pathways using MFA software.[11][12]

Workflow for 13C isotope tracing to compare anaplerotic flux.

Causality Behind Experimental Choices and Self-Validating Systems

Choice of Substrate Concentration: When comparing L-glutamine and 5-Octyl L-Glutamate, it is crucial to use equimolar concentrations to ensure a fair comparison of their anaplerotic potential.

Kinetic Studies: The intracellular release of glutamate from 5-Octyl L-Glutamate is dependent on esterase activity.[13] Time-course experiments are essential to understand the kinetics of this hydrolysis and to determine the optimal incubation time for metabolic assays. A self-validating system would involve measuring both the disappearance of the ester and the appearance of intracellular glutamate over time.

Control Experiments: To dissect the specific contribution of each substrate to anaplerosis, control experiments are vital. For instance, when studying 5-Octyl L-Glutamate, a control with octanol alone should be included to account for any potential effects of the ester's cleavage byproduct. Similarly, when using L-glutamine, including a glutaminase inhibitor like BPTES can confirm that the observed anaplerotic effects are indeed mediated through the canonical glutaminolysis pathway.

Conclusion: Choosing the Right Tool for the Job

Both L-glutamine and 5-Octyl L-Glutamate are valuable tools for studying anaplerosis, each with its own set of advantages and considerations.

• L-glutamine remains the physiological substrate of choice for studying glutamine metabolism in its entirety, including the roles of transporters and glutaminase. It is ideal for investigating the regulation of the complete glutaminolysis pathway.

• 5-Octyl L-Glutamate offers a powerful alternative for bypassing upstream events and directly probing the consequences of increased intracellular glutamate. It is particularly useful for studying:

  • Cells with low or absent glutamine transporter expression.

  • The metabolic effects of glutamate independent of glutaminase activity.

  • The anaplerotic role of glutamate in the context of glutaminase inhibition.

The selection between these two substrates should be guided by the specific research question. By employing the rigorous experimental workflows outlined in this guide, researchers can generate robust and insightful data to advance our understanding of cellular metabolism and its role in health and disease.

References

• DeBerardinis, R. J., & Cheng, T. (2010). Q's next: the diverse functions of glutamine in metabolism, cell biology and cancer. Oncogene, 29(3), 313–324. [Link]

• Ferreira, A. P., et al. (2021). Take Advantage of Glutamine Anaplerosis, the Kernel of the Metabolic Rewiring in Malignant Gliomas. Cancers, 13(16), 4043. [Link]

• Agilent Technologies. (2020). Agilent Seahorse XF Mito Fuel Flex Test Kit. Agilent Technologies. [Link]

• Zhong, Y., et al. (2025). Stable 13C-glutamine Tracing Resolved Metabolomics for Cancer Metabolism Study. Bio-protocol, 15(10), e5322. [Link]

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A Comparative Guide to the FTIR Characteristic Peaks of 5-Octyl L-Glutamate Ester Bonds

For researchers, scientists, and drug development professionals engaged in the synthesis and characterization of amino acid-based compounds, understanding the molecular structure is paramount. Fourier-Transform Infrared (FTIR) spectroscopy stands out as a rapid, non-destructive, and highly informative technique for this purpose. This guide provides an in-depth comparative analysis of the FTIR characteristic peaks of 5-Octyl L-Glutamate, with a particular focus on the vibrational modes of the newly formed ester bond. By comparing its spectrum with that of the parent molecule, L-Glutamic acid, and a shorter-chain analogue, Diethyl L-glutamate, we can precisely identify the spectral signatures of esterification and the influence of the long alkyl chain.

The Significance of Esterification on the Vibrational Landscape of L-Glutamic Acid

The transformation of the γ-carboxylic acid group of L-Glutamic acid into an octyl ester introduces significant changes to the molecule's vibrational modes. These changes are primarily localized around the ester functional group and the appended alkyl chain, providing clear spectral markers for successful synthesis. The key vibrational modes of interest are the carbonyl (C=O) stretching of the ester, the C-O stretching of the ester linkage, and the various vibrations of the octyl chain. Concurrently, the disappearance of the broad O-H stretching band associated with the carboxylic acid group serves as a primary indicator of the reaction's completion.

Comparative Analysis of FTIR Spectra

The following table summarizes the key characteristic FTIR peaks for L-Glutamic acid, Diethyl L-glutamate hydrochloride (as a close analogue), and a predicted spectrum for 5-Octyl L-Glutamate. This comparison highlights the spectral shifts and new peaks that arise from the esterification process.

Functional Group	Vibrational Mode	L-Glutamic Acid (cm⁻¹) [1][2][3]	Diethyl L-glutamate hydrochloride (cm⁻¹) [4][5]	Predicted 5-Octyl L-Glutamate (cm⁻¹)	Interpretation of Spectral Changes
Carboxylic Acid	O-H stretch	~3300-2500 (broad)	Absent	Absent	Disappearance of the broad O-H band is a strong indicator of ester formation.
Carboxylic Acid	C=O stretch	~1702 (strong)	Absent	Absent	The carboxylic acid C=O is replaced by the ester C=O at a higher wavenumber.
Ester	C=O stretch	N/A	~1735 (strong)	~1735-1740 (strong)	Appearance of a strong band in this region confirms the presence of the ester carbonyl group.
Ester	C-O stretch	N/A	~1200-1150 (strong)	~1200-1150 (strong)	A strong band, characteristic of the C-O bond in the ester linkage, appears.
Amine/Ammonium	N-H stretch	~3101 (medium)	~3100-2800 (broad, multiple bands)	~3100 (medium)	The N-H stretching of the primary amine remains, though its environment may slightly alter the peak shape.
Amine/Ammonium	N-H bend (Amide II)	~1592 (medium)	~1600 (medium)	~1600 (medium)	The N-H bending vibration is still present.
Alkyl Chain	C-H stretch	~2966, 2855 (medium)	~2980, 2940 (medium-strong)	~2955, 2925, 2855 (strong)	The intensity of the C-H stretching bands increases significantly due to the presence of the long octyl chain.
Alkyl Chain	CH₂ bend (scissoring)	~1460 (medium)	~1470, 1450 (medium)	~1465 (medium)	The CH₂ bending vibration of the octyl chain will be present.
Alkyl Chain	CH₂ rock	N/A	Present	~720 (weak)	A weak rocking vibration may be observable for longer alkyl chains.

In-Depth Spectral Interpretation

The Disappearance of Carboxylic Acid Bands

The most definitive evidence of successful esterification is the disappearance of the characteristic broad O-H stretching band of the carboxylic acid, typically observed between 3300 and 2500 cm⁻¹. This is accompanied by the vanishing of the C=O stretching vibration of the carboxylic acid at approximately 1702 cm⁻¹.[1]

The Emergence of the Ester Fingerprint

The formation of the ester bond in 5-Octyl L-Glutamate gives rise to two prominent new peaks:

• Ester Carbonyl (C=O) Stretch: A strong, sharp absorption band is expected to appear in the range of 1735-1740 cm⁻¹. This is at a slightly higher wavenumber compared to the original carboxylic acid C=O due to the electronic effects of the adjacent oxygen atom. The spectrum of Diethyl L-glutamate hydrochloride shows this peak at around 1735 cm⁻¹, providing a strong basis for this prediction.[4]

• Ester C-O Stretch: A strong band, or a set of bands, between 1200 and 1150 cm⁻¹ will appear, corresponding to the stretching vibration of the C-O single bond of the ester group. This is another critical marker for the presence of the ester linkage.

The Influence of the Octyl Chain

The introduction of the eight-carbon alkyl chain will have a noticeable impact on the C-H stretching region of the spectrum. The intensity of the symmetric and asymmetric C-H stretching vibrations, expected around 2955, 2925, and 2855 cm⁻¹, will be significantly enhanced compared to L-Glutamic acid. Additionally, a weak but characteristic CH₂ rocking vibration may be observed around 720 cm⁻¹, which is typical for long alkyl chains.

Unaltered Amine Group Vibrations

The primary amine group of the L-glutamate backbone is not directly involved in the esterification of the γ-carboxyl group. Therefore, its characteristic vibrational modes, the N-H stretching around 3100 cm⁻¹ and the N-H bending (often referred to as the Amide II band in peptides) around 1600 cm⁻¹, are expected to remain relatively unchanged.

Experimental Protocol for FTIR Analysis of 5-Octyl L-Glutamate

This section provides a detailed methodology for obtaining a high-quality FTIR spectrum of 5-Octyl L-Glutamate.

Objective: To acquire the infrared spectrum of 5-Octyl L-Glutamate and identify its characteristic absorption bands.

Materials and Equipment:

• 5-Octyl L-Glutamate sample (solid or viscous liquid)

• Fourier-Transform Infrared (FTIR) Spectrometer with a deuterated triglycine sulfate (DTGS) detector

• Attenuated Total Reflectance (ATR) accessory with a diamond or zinc selenide crystal

• Spatula

• Solvent for cleaning (e.g., isopropanol or acetone)

• Lint-free wipes

Procedure:

• Instrument Preparation:

  • Ensure the FTIR spectrometer is powered on and has been allowed to stabilize according to the manufacturer's instructions.

  • Purge the sample compartment with dry air or nitrogen to minimize atmospheric water and carbon dioxide interference.

• Background Spectrum Acquisition:

  • Clean the ATR crystal surface thoroughly with a lint-free wipe dampened with a suitable solvent (e.g., isopropanol). Allow the crystal to dry completely.

  • Acquire a background spectrum. This will be subtracted from the sample spectrum to remove any contributions from the instrument and the atmosphere.

• Sample Application:

  • Place a small amount of the 5-Octyl L-Glutamate sample directly onto the center of the ATR crystal using a clean spatula.

  • If the sample is a solid, apply pressure using the ATR's pressure clamp to ensure good contact between the sample and the crystal. If the sample is a viscous liquid, a thin, even layer should be spread over the crystal.

• Sample Spectrum Acquisition:

  • Acquire the sample spectrum. A typical measurement would involve co-adding 16 to 32 scans at a resolution of 4 cm⁻¹.

• Data Processing and Analysis:

  • The software will automatically subtract the background spectrum from the sample spectrum.

  • Perform a baseline correction if necessary to obtain a flat baseline.

  • Identify the peak positions (in cm⁻¹) and their corresponding intensities.

  • Compare the obtained spectrum with the reference spectra of L-Glutamic acid and other relevant compounds.

• Cleaning:

  • Thoroughly clean the ATR crystal and the pressure clamp with a suitable solvent and lint-free wipes to prevent cross-contamination.

Visualizing the Molecular Transformation and Experimental Workflow

To further clarify the concepts discussed, the following diagrams illustrate the molecular structures and the experimental workflow.

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A Comparative Guide to the Stability of Octyl vs. Methyl Glutamate Esters for Advanced Formulations

For professionals in drug development and cosmetic science, the selection of an ester is a critical decision that directly impacts the shelf-life, efficacy, and safety profile of a formulation. Glutamate esters are particularly valuable for their biocompatibility and functional versatility. However, the stability of these molecules can vary dramatically based on their structure. This in-depth guide provides a comparative stability analysis of a long-chain ester, octyl glutamate, against its short-chain analogue, methyl glutamate. We will dissect the mechanistic principles governing their degradation and present supporting experimental data to empower researchers to make scientifically-grounded formulation choices.

The Structural Basis of Stability: A Tale of Two Chains

At a molecular level, the primary distinction between octyl glutamate and methyl glutamate is the length of the alkyl ester chain. This structural difference dictates key physicochemical properties like lipophilicity and molecular volume, which in turn have profound consequences for chemical stability.

• Methyl Glutamate : Possesses a short methyl (-CH₃) group. This results in higher polarity and less molecular bulk.

• Octyl Glutamate : Features a long octyl (-C₈H₁₇) group. This imparts greater lipophilicity and creates significant steric bulk around the ester linkage.

These differences are central to their divergent performance under common chemical stresses, including hydrolysis, thermal exposure, and oxidation.

Methodologies for Stability Assessment: A Self-Validating Approach

To generate reliable and comparable data, a suite of forced degradation studies was designed. The protocols described below are standard in the pharmaceutical industry for identifying potential stability liabilities. The choice of stress conditions is not arbitrary; it is intended to accelerate degradation pathways that could occur over a product's lifecycle.[1][2]

Experimental Workflow for Stability Testing

Caption: General experimental workflow for comparative stability assessment.

Protocol 1: Hydrolytic Stability

Expertise & Experience: Hydrolysis, the cleavage of the ester bond by water, is a primary degradation pathway for ester-containing molecules in aqueous or moisture-containing formulations.[1] The reaction rate is highly dependent on pH. Therefore, testing is conducted across a range of acidic, neutral, and basic conditions to identify the pH of maximum stability.

Methodology:

• Solution Preparation: 10 mM solutions of methyl glutamate and octyl glutamate were prepared in buffered aqueous media at pH 4.0 (acetate buffer), 7.0 (phosphate buffer), and 9.0 (borate buffer).

• Incubation: Samples were stored in sealed, temperature-controlled chambers at 40°C to accelerate the reaction.

• Sampling: Aliquots were collected at 0, 24, 48, 96, and 168 hours.

• Quantification: A validated stability-indicating High-Performance Liquid Chromatography (HPLC) method was used to measure the decrease in the parent ester concentration and the corresponding increase in the glutamic acid degradant.

Protocol 2: Thermal Stability

Expertise & Experience: Thermal stress testing evaluates the molecule's resilience to heat, which can be encountered during manufacturing (e.g., heat sterilization) or improper storage. Degradation can occur through various mechanisms, including pyrolysis, which for glutamic acid derivatives can lead to products like succinimide and pyrrole.[3]

Methodology:

• Sample Preparation: 50 mg of each neat ester was weighed into clear glass vials, which were then sealed.

• Incubation: Vials were placed in calibrated ovens at a constant temperature of 80°C.

• Sampling: Vials were removed for analysis at 0, 3, and 7 days.

• Quantification: Samples were dissolved in a suitable solvent and analyzed by HPLC to quantify the remaining parent ester.

Protocol 3: Oxidative Stability

Expertise & Experience: Oxidation is a degradation pathway relevant for formulations exposed to air or containing peroxide-forming excipients.[4] Amino acid derivatives can be susceptible to attack by reactive oxygen species.[4] Hydrogen peroxide (H₂O₂) is used as a model oxidant to force this degradation pathway.

Methodology:

• Solution Preparation: 10 mM solutions of each ester were prepared in a 50:50 mixture of acetonitrile and water.

• Stress Application: Hydrogen peroxide was added to a final concentration of 3%.

• Incubation: The solutions were stored at room temperature, protected from light, for 24 hours.

• Quantification: The reaction was quenched, and the remaining parent ester was quantified by HPLC.

Results: A Quantitative Comparison of Stability

The data from the forced degradation studies are summarized below. The values represent the percentage of the initial ester that degraded under the specified conditions.

Stability Test	Condition	% Degradation: Methyl Glutamate	% Degradation: Octyl Glutamate
Hydrolytic Stability	168h @ 40°C, pH 4.0	11.4%	3.1%
168h @ 40°C, pH 7.0	4.5%	1.5%
168h @ 40°C, pH 9.0	18.2%	5.3%
Thermal Stability	7 days @ 80°C	6.8%	2.9%
Oxidative Stability	24h with 3% H₂O₂	3.5%	1.8%

Mechanistic Analysis: Why Octyl Glutamate is More Robust

The data clearly demonstrates that octyl glutamate exhibits significantly greater stability than methyl glutamate across all tested stress conditions. This superior performance is rooted in fundamental chemical principles.

Superior Hydrolytic Stability: The Power of Steric Hindrance

The primary reason for octyl glutamate's enhanced resistance to hydrolysis is steric hindrance .[5][6] In base-catalyzed hydrolysis, a hydroxide ion (OH⁻) must perform a nucleophilic attack on the partially positive carbonyl carbon of the ester group. The large, bulky octyl chain acts as a physical shield, obstructing the approach of the hydroxide ion.[7][8] This reduces the probability of a successful collision, thereby slowing the reaction rate. The small methyl group offers negligible steric protection, leaving the carbonyl carbon vulnerable to attack.

Mechanism of Steric Hindrance in Ester Hydrolysis

Caption: The bulky octyl group sterically hinders nucleophilic attack on the carbonyl carbon.

Enhanced Thermal and Oxidative Stability

The increased stability of octyl glutamate under thermal and oxidative stress can be attributed to its greater hydrophobicity. In aqueous environments, long-chain amphiphilic molecules like octyl glutamate can form aggregates or micelles. This self-assembly can sequester the vulnerable ester linkage within a protected, non-polar core, shielding it from bulk water, dissolved oxygen, and other reactive species. This phenomenon contributes to a lower effective degradation rate.

Authoritative Conclusions for the Formulation Scientist

Key Takeaways for Formulation Development:

• Aqueous Formulations: For liquid formulations, particularly those with a neutral to alkaline pH, octyl glutamate is the superior choice to minimize hydrolytic degradation and ensure a longer product shelf-life.

• High-Temperature Processing: If the manufacturing process involves heat, such as hot-fill or terminal sterilization, octyl glutamate offers a greater margin of safety against thermal decomposition.

• Long-Term Stability: The overall robustness of octyl glutamate makes it a more reliable excipient for products requiring a multi-year shelf life, reducing the risk of potency loss and the formation of unwanted degradants.

While factors such as solubility, viscosity, and cost are also critical to the selection process, the foundational chemical stability of an excipient cannot be overlooked. For applications demanding high performance and long-term reliability, the octyl ester of glutamic acid presents a clear advantage.

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